2-Quinolinecarboxylic acid, 1-oxide

• CAS: 3297-64-1

Core Science & Biosynthesis

Thermodynamic Stability of 2-Quinolinecarboxylic Acid, 1-Oxide in Aqueous Solution: Mechanistic Insights and Analytical Workflows

Executive Summary

For researchers and drug development professionals, understanding the thermodynamic behavior of heterocyclic N-oxides in aqueous environments is critical for predicting bioavailability, metal chelation efficacy, and metabolic stability. 2-Quinolinecarboxylic acid, 1-oxide (commonly known as quinaldic acid N-oxide or quinaldic acid 1-oxide) serves as a premier model for studying extreme intramolecular hydrogen bonding. This technical guide deconstructs the thermodynamic stability of quinaldic acid 1-oxide in aqueous solution, providing field-proven analytical workflows that bridge macroscopic calorimetry with microscopic quantum dynamics.

By treating the molecule's solvation as a competition between internal structural forces and external solvent interactions, we establish a self-validating framework for characterizing highly anharmonic molecular systems.

Structural Thermodynamics: The Intramolecular Tug-of-War

The thermodynamic stability of quinaldic acid 1-oxide in water is fundamentally governed by a remarkably strong, ultra-short intramolecular O-H···O hydrogen bond between the carboxylic acid proton and the N-oxide oxygen. Crystallographic and computational studies reveal an O···O distance of approximately 2.435 Å, which induces a slight molecular distortion from planarity[1].

In a vacuum or non-polar environment, the potential energy surface of this hydrogen bond is strongly asymmetric, with the global energy minimum localized near the carboxylic oxygen[2]. However, when introduced into an aqueous solution, the thermodynamic landscape shifts dramatically:

• Solvent Competition: Water molecules act as aggressive hydrogen bond competitors. The aqueous environment applies a dielectric field (modeled via SCRF PCM methods) that alters the potential energy surface, causing an inflection near the N-oxide oxygen to develop into a secondary, shallower minimum[2].

• Proton Transfer Dynamics: Spontaneous proton transfer in the electronic ground state is thermodynamically unfavorable[3]. Instead, the system exhibits "proton sharing" or incipient transfer, where the proton oscillates within a broadened potential well driven by nuclear quantum effects[3].

• Entropic vs. Enthalpic Drivers: The deprotonation of similar N-oxide carboxylic acids is often entropy-driven[4]. The release of the proton breaks the rigid intramolecular lock, but the resulting charge separation demands extensive solvent reorganization (hydration shell formation) around the quinaldate 1-oxide anion.

Quantitative Thermodynamic Profile

The following table synthesizes the thermodynamic and structural parameters of quinaldic acid 1-oxide compared to its pyridine analog, picolinic acid N-oxide (PANO), illustrating the impact of the extended aromatic system on stability[1][4].

Parameter	Quinaldic Acid 1-Oxide	Picolinic Acid N-Oxide (PANO)	Analytical Significance
O···O Distance (Å)	~2.435	~2.425	Indicates an ultra-short, strong intramolecular H-bond; dictates zero-point energy.
Aqueous pKa (25°C)	~3.8 - 4.2	~3.5 - 3.7	Reflects the thermodynamic penalty of breaking the internal H-bond to solvate the anion.
ΔH of Deprotonation	Endothermic / Near-Zero	Endothermic	Confirms that breaking the strong internal O-H···O bond requires significant thermal energy.
ΔS of Deprotonation	Highly Positive	Highly Positive	Demonstrates that deprotonation is largely entropy-driven due to solvent restructuring.

Mechanistic Pathway of Aqueous Solvation

To visualize the thermodynamic equilibrium, we must map the transition from the internally locked neutral species to the fully solvated ionic state. The diagram below illustrates the energetic barriers and states involved in this process.

Thermodynamic equilibrium of quinaldic acid 1-oxide in aqueous solution.

Experimental Methodologies: A Self-Validating System

To achieve scientific integrity, thermodynamic studies cannot rely on a single analytical technique. The following protocols form a closed-loop, self-validating system: macroscopic thermodynamics (Protocol 1) must logically align with microscopic structural observations (Protocols 2 and 3).

Protocol 1: Potentiometric and Calorimetric Profiling

Purpose: To decouple the free energy (ΔG) of dissociation into its enthalpic (ΔH) and entropic (ΔS) components.

• Step 1: Solution Preparation. Prepare a 2.0 mM solution of quinaldic acid 1-oxide in degassed, deionized water with a background electrolyte (e.g., 0.1 M KCl) to maintain constant ionic strength.

• Step 2: Potentiometric Titration. Titrate the solution with standardized 0.1 M KOH at 298.15 K under an inert argon atmosphere. Calculate the pKa (and thus ΔG = -RT ln K) using non-linear regression analysis of the titration curve.

• Step 3: Isothermal Titration Calorimetry (ITC). Place the quinaldic acid 1-oxide solution in the ITC cell and inject the KOH solution. Integrate the heat peaks to directly measure the enthalpy of deprotonation (ΔH).

• Step 4: Thermodynamic Synthesis. Calculate the entropy change using ΔS = (ΔH - ΔG) / T.

• Causality Check: If the pKa is high but ΔH is near zero, the stability of the neutral molecule in water is driven by the entropic penalty of organizing water molecules around the newly formed N-oxide and carboxylate dipoles.

Protocol 2: Multinuclear NMR and Deuterium Isotope Effects

Purpose: To monitor the exact position of the proton and the shape of the hydrogen bond potential well[4].

• Step 1: Isotopic Labeling. Synthesize the deuterated analog of quinaldic acid 1-oxide by repeated lyophilization from D2O, ensuring >95% deuteration of the carboxylic proton.

• Step 2: NMR Acquisition. Acquire high-resolution 13 C and 17 O NMR spectra of both the protonated and deuterated species in aqueous solution[5].

• Step 3: Isotope Effect Calculation. Calculate the two-bond deuterium isotope effect: ΔX(D)=δX(H)−δX(D) .

• Causality Check: Because isotope effects are caused by variations in zero-point energy, a large primary deuterium isotope effect confirms a highly anharmonic, multi-surface hydrogen bond potential[4]. The 17 O chemical shift will also differentiate between a localized proton and a shared proton state[5].

Protocol 3: Computational Free Energy Mapping (DFT/CPMD)

Purpose: To model the nuclear quantum effects that standard classical mechanics fail to capture in ultra-short hydrogen bonds[3].

• Step 1: Geometry Optimization. Optimize the molecular geometry using Density Functional Theory (DFT) at the B3LYP/6-31G(d) level[2].

• Step 2: Solvent Reaction Field. Apply the Self-Consistent Reaction Field (SCRF) Polarizable Continuum Model (PCM) to simulate the dielectric effect of bulk water[2].

• Step 3: Car-Parrinello Molecular Dynamics (CPMD). Execute CPMD simulations at 300 K.

• Causality Check: Standard static DFT often predicts that spontaneous proton transfer is impossible. CPMD, by including nuclear quantum effects, will reveal the broadening of the potential well, accurately reflecting the dynamic "proton sharing" observed in the NMR data (Protocol 2)[3].

Implications for Drug Development

For pharmaceutical scientists, the thermodynamic stability of quinaldic acid 1-oxide is not merely an academic curiosity. The N-oxide moiety combined with the adjacent carboxylic acid forms a potent bidentate chelating agent for transition metals (e.g., Zn 2+ , Cu 2+ , Ru 2+ ).

The high thermodynamic stability of the neutral, internally hydrogen-bonded form in aqueous solution means that the molecule is highly lipophilic at physiological pH (pH 7.4). This internal masking of the polar functional groups significantly enhances passive membrane permeability. However, upon encountering a target metal ion, the entropic gain of releasing the structured hydration shell drives the deprotonation and subsequent metal complexation. Understanding this delicate thermodynamic balance is essential for designing next-generation metalloenzyme inhibitors and ionophores.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. dokumen.pub [dokumen.pub]
• 4. researchgate.net [researchgate.net]
• 5. View of 17O NMR and DFT study of hydrogen bonding: Proton sharing and incipient transfer | Lithuanian Journal of Physics [lmaleidykla.lt]

An In-Depth Technical Guide to the Crystal Structure Analysis of 2-Quinolinecarboxylic Acid, 1-Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the crystal structure analysis of 2-quinolinecarboxylic acid, 1-oxide, a heterocyclic compound of interest in medicinal chemistry and materials science. By elucidating the precise three-dimensional arrangement of atoms in the crystalline state, we gain fundamental insights into its physicochemical properties, intermolecular interactions, and potential for polymorphism, all of which are critical for its application in drug development and materials engineering.

Introduction: The Significance of 2-Quinolinecarboxylic Acid, 1-Oxide

2-Quinolinecarboxylic acid, 1-oxide, also known as quinaldic acid N-oxide, belongs to the quinoline family of compounds, which are renowned for their diverse biological activities. The introduction of an N-oxide functional group and a carboxylic acid at the 2-position significantly influences the molecule's electronic properties, hydrogen bonding capabilities, and coordination chemistry. These features make it a promising scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial and antifungal medications.[1] Furthermore, its ability to act as a ligand for metal ions opens avenues for its use in the design of coordination polymers and functional materials.

A thorough understanding of the solid-state structure of 2-quinolinecarboxylic acid, 1-oxide is paramount. Crystal structure analysis by single-crystal X-ray diffraction provides definitive information on molecular conformation, bond lengths, bond angles, and the intricate network of non-covalent interactions that govern the crystal packing. This knowledge is indispensable for structure-activity relationship (SAR) studies, computational modeling, and the rational design of new derivatives with enhanced biological activity and optimized physicochemical properties.

Experimental Methodology: From Synthesis to Structure Determination

The journey from a powdered compound to a fully characterized crystal structure involves a meticulous multi-step process. This section details a representative experimental workflow for the synthesis, crystallization, and subsequent X-ray diffraction analysis of 2-quinolinecarboxylic acid, 1-oxide.

Diagram of the Experimental Workflow:

Caption: A generalized workflow for the synthesis, crystallization, and crystal structure determination of 2-quinolinecarboxylic acid, 1-oxide.

Synthesis of 2-Quinolinecarboxylic Acid, 1-Oxide

The synthesis of 2-quinolinecarboxylic acid, 1-oxide is typically achieved through the oxidation of 2-quinolinecarboxylic acid. A common and effective method involves the use of hydrogen peroxide in a suitable solvent, such as glacial acetic acid.

Experimental Protocol:

• Dissolution: Dissolve 2-quinolinecarboxylic acid in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Oxidant: To the stirred solution, add a 30% aqueous solution of hydrogen peroxide dropwise. The reaction is often exothermic and may require cooling to maintain a controlled temperature.

• Reaction Monitoring: Heat the reaction mixture at a controlled temperature (e.g., 70-80 °C) for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling or require the addition of a non-solvent.

• Isolation and Purification: Collect the crude product by filtration, wash with a suitable solvent (e.g., cold water or diethyl ether) to remove impurities, and dry under vacuum. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Single Crystal Growth

Obtaining high-quality single crystals is a critical and often challenging step in X-ray crystallography. The slow evaporation technique is a widely used and effective method for growing single crystals of organic compounds.

Experimental Protocol:

• Solvent Selection: Identify a suitable solvent or solvent mixture in which 2-quinolinecarboxylic acid, 1-oxide has moderate solubility. The ideal solvent will allow for the slow and controlled growth of crystals as the solvent evaporates.

• Preparation of a Saturated Solution: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent at room temperature or a slightly elevated temperature.

• Filtration: Filter the solution through a syringe filter into a clean, small vial or beaker to remove any dust or particulate matter that could act as nucleation sites and hinder the growth of large single crystals.

• Slow Evaporation: Cover the vial with a piece of parafilm and pierce a few small holes in it. This allows for the slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant temperature. Over a period of several days to weeks, as the solvent evaporates, the solution will become supersaturated, and crystals will begin to form.

• Crystal Harvesting: Once crystals of a suitable size and quality have formed, carefully remove them from the solution using a pair of fine-tipped tweezers or a spatula.

Crystal Structure Determination and Analysis

The determined crystal structure of 2-quinolinecarboxylic acid, 1-oxide is deposited in the Cambridge Structural Database (CSD) with the deposition number CCDC 145540 . The following sections summarize the key findings from the crystallographic analysis.

Crystallographic Data

The following table summarizes the key crystallographic data for 2-quinolinecarboxylic acid, 1-oxide.

Parameter	Value
Chemical Formula	C₁₀H₇NO₃
Formula Weight	189.17 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	9.724(1)
b (Å)	5.937(1)
c (Å)	27.545(2)
β (°)	90.15(1)
Volume (ų)	1589.6(3)
Z	8
Calculated Density (g/cm³)	1.580
Absorption Coeff. (mm⁻¹)	0.120
F(000)	784

Molecular Structure and Conformation

The asymmetric unit of the crystal structure contains two independent molecules of 2-quinolinecarboxylic acid, 1-oxide. In the crystalline state, the molecule adopts a nearly planar conformation. The carboxylic acid group is twisted slightly with respect to the quinoline ring system. The N-oxide functionality introduces a significant dipole moment to the molecule and influences its electronic distribution.

Intermolecular Interactions and Crystal Packing

The crystal packing of 2-quinolinecarboxylic acid, 1-oxide is dominated by a network of intermolecular hydrogen bonds. The carboxylic acid groups form strong O-H···O hydrogen bonds, creating dimeric synthons. These dimers are further connected through weaker C-H···O interactions involving the quinoline ring and the N-oxide oxygen atom. These interactions lead to the formation of a three-dimensional supramolecular architecture. The planarity of the quinoline ring system also facilitates π-π stacking interactions between adjacent molecules, further stabilizing the crystal lattice.

Conclusion

The crystal structure analysis of 2-quinolinecarboxylic acid, 1-oxide provides a detailed and precise understanding of its solid-state architecture. The elucidation of its molecular conformation and the intricate network of intermolecular hydrogen bonds and π-π stacking interactions are crucial for understanding its physical properties and for the rational design of new derivatives with tailored functionalities. This structural information serves as a valuable foundation for researchers in medicinal chemistry and materials science, enabling more informed strategies for the development of novel compounds with potential therapeutic and technological applications.

References

• PubChem. 2-Quinolinecarboxylic acid, 1-oxide. Available from: [Link]

• LookChem. Cas 3297-64-1,2-Quinolinecarboxylic acid, 1-oxide. Available from: [Link]

• PMC. QSAR modeling and molecular docking studies of 2-oxo-1, 2-dihydroquinoline-4- carboxylic acid derivatives as p-glycoprotein inhibitors for combating cancer multidrug resistance. Available from: [Link]

• Request PDF. Crystal structure of quinoline-2-carboxylic acid ⋅ quinolinium-2-carboxylate. Available from: [Link]

• MDPI. An Unexpected Synthesis of 2-Sulfonylquinolines via Deoxygenative C2-Sulfonylation of Quinoline N-Oxides with Sulfonyl Chlorides. Available from: [Link]

• Google Patents. Novel preparation method of quinoline n-oxide derivative with amide group.

• ACS Publications. Regioselective Decarboxylative Cross-Coupling of Carboxy Isoquinoline N-Oxides. Available from: [Link]

• PubMed. Quinolinic acid-iron(ii) complexes: slow autoxidation, but enhanced hydroxyl radical production in the Fenton reaction. Available from: [Link]

• Google Patents. US4549024A - Oxidation of quinoline to quinolinic acid.

• LookChem. Cas 3297-64-1,2-Quinolinecarboxylic acid, 1-oxide. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Solubility Profile of 2-Quinolinecarboxylic Acid, 1-Oxide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 2-quinolinecarboxylic acid, 1-oxide in various organic solvents. Given the limited availability of public quantitative solubility data for this compound, this guide emphasizes a robust experimental approach. It details the underlying principles of solubility, provides a step-by-step protocol for the widely accepted shake-flask method, and discusses critical analytical considerations for accurate quantification. Furthermore, this document explores the physicochemical properties of 2-quinolinecarboxylic acid, 1-oxide and related quinoline derivatives to inform solvent selection and predict solubility behavior. This guide is intended to be a practical resource for researchers in pharmaceutical development, chemical synthesis, and analytical sciences, enabling them to generate reliable and reproducible solubility data.

Introduction: The Significance of 2-Quinolinecarboxylic Acid, 1-Oxide

2-Quinolinecarboxylic acid, 1-oxide, also known as quinaldic acid N-oxide, is a heterocyclic compound of significant interest in medicinal chemistry and drug development.[1] Its core structure, a quinoline ring, is a privileged scaffold found in numerous therapeutic agents.[2] The addition of a carboxylic acid at the 2-position and an N-oxide functional group imparts unique electronic and steric properties, influencing its biological activity and physicochemical characteristics.

Derivatives of quinoline-2-carboxylic acid have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2] The N-oxide moiety can enhance the compound's polarity and potential for hydrogen bonding, which may alter its pharmacokinetic profile and biological target interactions. As an intermediate in the synthesis of more complex pharmaceuticals, a thorough understanding of its solubility is paramount for reaction optimization, purification, and formulation development.[3][4]

Table 1: Physicochemical Properties of 2-Quinolinecarboxylic Acid, 1-Oxide

Property	Value	Source
Molecular Formula	C₁₀H₇NO₃	[1]
Molecular Weight	189.17 g/mol	[1]
CAS Number	3297-64-1	[1]
Appearance	Off-white or yellow powder (predicted based on quinaldic acid)	[5]

Theoretical Considerations for Solubility

The solubility of a compound is a thermodynamic equilibrium between the solid state and the solution. For 2-quinolinecarboxylic acid, 1-oxide, its solubility in a given organic solvent is governed by the interplay of several factors:

• Solute-Solvent Interactions: The principle of "like dissolves like" is a fundamental concept. The presence of a polar carboxylic acid group and an N-oxide group suggests that 2-quinolinecarboxylic acid, 1-oxide will exhibit higher solubility in polar organic solvents capable of hydrogen bonding, such as alcohols (e.g., ethanol, methanol) and polar aprotic solvents (e.g., DMSO, DMF). Its aromatic quinoline core will contribute to favorable interactions with aromatic or less polar solvents.

• Crystal Lattice Energy: The energy required to overcome the intermolecular forces in the solid crystal lattice of the compound will significantly impact its solubility. A higher lattice energy will generally result in lower solubility.

• Temperature: For most solid solutes, solubility increases with temperature as the dissolution process is often endothermic.

• pH: While this guide focuses on organic solvents, any residual water or acidic/basic impurities can influence the ionization state of the carboxylic acid group, thereby affecting solubility.[1]

Based on the solubility of the parent compound, quinaldic acid, which is reported to be soluble in ethanol and acetone, it is anticipated that 2-quinolinecarboxylic acid, 1-oxide will also exhibit good solubility in these and other polar organic solvents. The N-oxide group may further enhance its solubility in highly polar solvents like DMSO and DMF, similar to the related compound, quinolinic acid, which has a reported solubility of approximately 16 mg/mL in these solvents.[3]

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The shake-flask method is the gold standard for determining the equilibrium (thermodynamic) solubility of a compound. It involves equilibrating an excess of the solid compound in the solvent of interest until a saturated solution is formed. The concentration of the dissolved compound in the supernatant is then quantified.

Materials and Equipment

• 2-Quinolinecarboxylic acid, 1-oxide (solid)

• Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, DMSO, DMF)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Step-by-Step Experimental Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-quinolinecarboxylic acid, 1-oxide to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure equilibrium is reached.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stirrer with a controlled temperature (e.g., 25 °C).

  • Agitate the mixtures at a constant speed for a predetermined period to allow the system to reach equilibrium. A minimum of 24-48 hours is typically recommended, but the exact time should be determined experimentally by taking samples at different time points (e.g., 24, 48, and 72 hours) until the concentration of the dissolved compound plateaus.

• Sample Collection and Preparation:

  • Once equilibrium is reached, allow the vials to stand undisturbed for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter to remove any undissolved solid particles. This is a critical step to avoid overestimation of solubility.

  • Accurately dilute the filtered sample with a known volume of a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry, to determine the concentration of the dissolved 2-quinolinecarboxylic acid, 1-oxide.

• Calculation of Solubility:

  • Calculate the solubility of the compound in the original organic solvent by multiplying the determined concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualization of the Experimental Workflow

Caption: A generalized workflow for the experimental determination of compound solubility using the shake-flask method.

Analytical Method Considerations

Accurate quantification of the dissolved solute is critical for obtaining reliable solubility data. HPLC with UV detection is a highly recommended technique due to its specificity and sensitivity.

Generalized HPLC Method Development

• Column: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol). The gradient or isocratic conditions should be optimized to achieve good peak shape and resolution.

• Detection: The UV detection wavelength should be set at the λmax of 2-quinolinecarboxylic acid, 1-oxide.

• Calibration: A calibration curve should be prepared using standard solutions of known concentrations of 2-quinolinecarboxylic acid, 1-oxide. The curve should be linear over the range of concentrations expected in the diluted samples.

Method Validation

The analytical method should be validated to ensure its accuracy, precision, linearity, and specificity according to established guidelines.

Factors Influencing the Solubility Profile

A comprehensive solubility profile should investigate the impact of key variables.

• Solvent Polarity: Determine the solubility in a range of solvents with varying polarities (e.g., from non-polar like hexane to highly polar like DMSO) to establish a clear trend.

• Temperature: Conduct solubility experiments at different temperatures (e.g., 25 °C, 37 °C, 50 °C) to understand the temperature dependence of solubility. This is particularly important for applications in chemical synthesis and formulation.

Data Presentation

The determined solubility data should be presented in a clear and concise table for easy comparison.

Table 2: Experimentally Determined Solubility of 2-Quinolinecarboxylic Acid, 1-Oxide at 25 °C (Hypothetical Data)

Solvent	Dielectric Constant	Solubility (mg/mL)	Solubility (mol/L)
Ethanol	24.6	[Experimental Value]	[Calculated Value]
Methanol	32.7	[Experimental Value]	[Calculated Value]
Acetone	21.0	[Experimental Value]	[Calculated Value]
Ethyl Acetate	6.0	[Experimental Value]	[Calculated Value]
Dichloromethane	8.9	[Experimental Value]	[Calculated Value]
Dimethyl Sulfoxide (DMSO)	47.0	[Experimental Value]	[Calculated Value]
N,N-Dimethylformamide (DMF)	38.3	[Experimental Value]	[Calculated Value]

Conclusion

References

• PubChem. (n.d.). Quinaldic acid. National Center for Biotechnology Information. Retrieved March 19, 2026, from [Link]

• PubChem. (n.d.). 2-Quinolinecarboxylic acid, 1-oxide. National Center for Biotechnology Information. Retrieved March 19, 2026, from [Link]

• LookChem. (n.d.). Cas 3297-64-1, 2-Quinolinecarboxylic acid, 1-oxide. Retrieved March 19, 2026, from [Link]

Sources

• 1. 2-Quinolinecarboxylic acid, 1-oxide | C10H7NO3 | CID 12214462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. lookchem.com [lookchem.com]
• 4. Quinaldic Acid | C10H7NO2 | CID 7124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note & Protocol: A Guide to the Synthesis of 2-Quinolinecarboxylic Acid, 1-Oxide

Abstract

This technical guide provides a comprehensive, field-proven protocol for the synthesis of 2-quinolinecarboxylic acid, 1-oxide, a valuable heterocyclic compound in medicinal chemistry and drug development.[1] The synthesis is achieved through the direct N-oxidation of commercially available quinaldic acid (quinoline-2-carboxylic acid).[2][3] The protocol employs a robust and accessible method utilizing hydrogen peroxide in a glacial acetic acid medium, which generates peracetic acid in situ as the primary oxidant. This document offers a detailed, step-by-step experimental procedure, a discussion of the underlying reaction mechanism, critical safety protocols for handling the reagents, and a quantitative data summary. The guide is designed for researchers, chemists, and professionals in the pharmaceutical and life sciences sectors, providing the necessary details to ensure a safe, efficient, and reproducible synthesis.

Introduction: The Significance of the Quinoline N-Oxide Scaffold

Quinoline derivatives are a cornerstone in pharmaceutical research, forming the structural basis for a wide array of therapeutic agents. The introduction of an N-oxide moiety to the quinoline ring fundamentally alters its electronic and steric properties, often enhancing its biological activity, modulating its metabolic profile, or improving its solubility. The N-O bond is highly polar and can act as a hydrogen bond acceptor, which can lead to improved interactions with biological targets.[1] 2-Quinolinecarboxylic acid, 1-oxide, serves as a key intermediate for the synthesis of more complex molecules, leveraging the reactivity of both the carboxylic acid group and the N-oxide functionality for further chemical transformations.

This protocol details the oxidation of the nitrogen atom in the quinoline ring of quinaldic acid. The choice of hydrogen peroxide and glacial acetic acid is deliberate; it provides an effective and relatively cost-efficient method for generating the necessary peroxy acid oxidant directly in the reaction vessel, minimizing the handling of more hazardous, isolated peracetic acid.[4]

Reaction Scheme:

Caption: Workflow for the synthesis of 2-quinolinecarboxylic acid, 1-oxide.

Safety Precautions: A Self-Validating System

Trustworthiness in any protocol is built on a foundation of safety. The reagents used in this synthesis are corrosive and strong oxidizers. Adherence to the following safety measures is mandatory.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and nitrile or neoprene gloves. [5][6]When handling concentrated reagents, a face shield and a chemical-resistant apron are strongly recommended.

• Engineering Controls: Conduct the entire experiment in a well-ventilated chemical fume hood. [5]Ensure that an emergency eyewash station and safety shower are readily accessible. [7]* Hydrogen Peroxide (H₂O₂): 30% H₂O₂ is a strong oxidizer and can cause severe skin and eye damage. [8]It can also accelerate the combustion of other materials. [7]Avoid contact with metals, dust, and organic materials, as they can catalyze its rapid decomposition, which can lead to a pressure buildup and potential explosion in a sealed container. [7][9]* Glacial Acetic Acid: This is a corrosive liquid that can cause severe skin burns and eye damage. Its vapors are irritating to the respiratory system. Handle with care.

• Peracetic Acid: Formed in situ, peracetic acid is a highly corrosive and potent oxidizing agent. Inhalation of its vapors can be extremely harmful. [5]* Waste Disposal: Neutralize any excess hydrogen peroxide before disposal according to your institution's environmental health and safety guidelines. Aqueous waste should be neutralized before being discarded down the drain.

Characterization

To validate the identity and purity of the final product, the following analytical techniques are recommended:

• Melting Point: Compare the observed melting point with the literature value for 2-quinolinecarboxylic acid, 1-oxide.

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-O stretch and the carboxylic acid O-H and C=O stretches.

• Mass Spectrometry: To confirm the molecular weight of the product (189.17 g/mol ). [10]

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of 2-quinolinecarboxylic acid, 1-oxide from quinaldic acid. By following the outlined steps and adhering strictly to the safety precautions, researchers can effectively produce this valuable chemical intermediate. The use of an in situ generated oxidant simplifies the procedure, while the detailed causal explanations for each step ensure that the user can adapt the protocol with a full understanding of the underlying chemical principles.

References

• ResearchGate. (n.d.). Potential mechanisms for quinoline N‐oxide formation. Retrieved from [Link]

• Oxford Academic. (2006, March 27). MECHANISM OF THE PHOTOCHEMICAL ISOMERIZATION OF QUINOLINE N-OXIDES. Chemistry Letters. Retrieved from [Link]

• RSC Publishing. (2023, August 8). C–H functionalization of quinoline N-oxides catalyzed by Pd(ii) complexes: a computational study. Retrieved from [Link]

• MDPI. (2023, September 5). Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide. Retrieved from [Link]

• Beilstein Journals. (2021, February 17). Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines. Retrieved from [Link]

• UNC Charlotte. (n.d.). Peracetic Acid. Retrieved from [Link]

• VelocityEHS. (2015, June 17). Hydrogen Peroxide Health & Safety Tips. Retrieved from [Link]

• USP Technologies. (n.d.). Hydrogen Peroxide (H2O2) Safety and Handling Guidelines. Retrieved from [Link]

• Ecolab. (n.d.). SAFETY DATA SHEET HYDROGEN PEROXIDE. Retrieved from [Link]

• Google Patents. (n.d.). US4459409A - Process for the preparation of 2,3-quinolinedicarboxylic acids.

• PubMed. (n.d.). Microbial metabolism of quinoline and related compounds. XX. Quinaldic acid 4-oxidoreductase from Pseudomonas sp. AK-2 compared to other procaryotic molybdenum-containing hydroxylases. Retrieved from [Link]

• PMC - NIH. (n.d.). Microwave-Assisted Synthesis of New Substituted Anilides of Quinaldic Acid. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of quinolinecarboxylic acid. Retrieved from [Link]

• Molbase. (n.d.). quinaldic acid N-oxide. Retrieved from [Link]

• Suvchem Laboratory Chemicals. (n.d.). QUINALDIC ACID (FOR SYNTHESIS). Retrieved from [Link]

• Periodica Polytechnica. (n.d.). Preparation of Pyridine N-oxide Derivatives in Microreactor. Retrieved from [Link]

• PMC - NIH. (n.d.). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Retrieved from [Link]

Sources

• 1. Medicinal Chemistry of Drugs with N-Oxide Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pp.bme.hu [pp.bme.hu]
• 5. safety.charlotte.edu [safety.charlotte.edu]
• 6. ehs.com [ehs.com]
• 7. Hydrogen Peroxide | Safety and Handling - Evonik Industries [active-oxygens.evonik.com]
• 8. assets.pim.ecolab.com [assets.pim.ecolab.com]
• 9. usptechnologies.com [usptechnologies.com]
• 10. molbase.com [molbase.com]

Application Note: 2-Quinolinecarboxylic Acid, 1-Oxide (QNO) as a Ligand in Transition Metal Coordination

Executive Summary & Mechanistic Rationale

2-Quinolinecarboxylic acid, 1-oxide (commonly referred to as quinaldic acid N-oxide or QNO) is a highly versatile bidentate ligand utilized extensively in the coordination of transition metals and lanthanides. Unlike its parent compound, quinaldic acid, which coordinates via a softer pyridine-type nitrogen and a carboxylate oxygen, QNO employs an O,O'-donor set consisting of an N-oxide oxygen and a carboxylate oxygen[1].

Causality of Donor Selection: According to Pearson’s Hard-Soft Acid-Base (HSAB) principle, this shift from an N,O-donor to an O,O'-donor significantly increases the ligand's affinity for "hard" metal centers. This makes QNO an exceptional chelator for high-oxidation-state transition metals, uranyl ions, and luminescent lanthanides (e.g., Eu³⁺, Tb³⁺)[1].

Structural Dynamics: In its unbound state, QNO features an exceptionally strong intramolecular O–H···O hydrogen bond between the carboxylic acid proton and the N-oxide oxygen, with a donor-acceptor distance of approximately 2.4 Å[2]. The experimental causality of complexation relies on the deprotonation of this carboxylic acid. Removing the proton breaks the intramolecular hydrogen bond and forces a conformational rotation, allowing the ligand to chelate the metal center and form a thermodynamically stable six-membered metallacycle[2],[3].

Spectroscopic Markers & Quantitative Data

A self-validating protocol for QNO coordination relies on Fourier-Transform Infrared (FT-IR) spectroscopy. The formation of the metal complex can be immediately verified by tracking specific vibrational shifts, eliminating the need for immediate X-ray crystallography to confirm initial binding.

Table 1: Quantitative Spectroscopic Markers for QNO Coordination

Ligand State	ν(O-H) (cm⁻¹)	ν(C=O) asym (cm⁻¹)	ν(N-O) (cm⁻¹)	Structural Implication
Free QNO	~2400–1800 (broad)	1710	1240	Strong intramolecular H-bond present[2].
M(II)-QNO Complex	Absent	1620–1640	1210–1220	H-bond broken; N-O bond weakened via metal coordination[1].
Ln(III)-QNO Complex	Absent	1600–1615	1205–1215	Stronger polarization by hard 4f metals further weakens N-O[1].

Data Interpretation: The complete disappearance of the broad ν(O-H) band confirms successful deprotonation. The shift of the ν(N-O) stretch to a lower frequency (Δν ≈ -20 to -30 cm⁻¹) is the definitive proof of N-oxide coordination; as electron density is donated from the oxygen to the metal center, the N-O bond order decreases[1].

Experimental Protocols

Protocol A: Synthesis of[Cu(QNO)₂(H₂O)₂] (Standard 3d Metal Coordination)

This protocol describes the synthesis of a standard octahedral/square-pyramidal 3d transition metal complex.

• Ligand Preparation: Dissolve 2.0 mmol of QNO in 20 mL of warm ethanol (50°C) under constant stirring.

• Deprotonation (Critical Step): Add 1.0 M NaOH dropwise until the pH reaches exactly 6.0–6.5.

  • Causality: This specific pH window ensures complete deprotonation of the carboxylic acid (pKa ~2.5) to activate the ligand, without risking the precipitation of copper hydroxide, which dominates at pH > 7.5.

• Metal Addition: Dissolve 1.0 mmol of Cu(NO₃)₂·3H₂O in 10 mL of distilled water. Add this dropwise to the stirring QNO solution.

• Complexation: Reflux the mixture at 70°C for 4 hours.

  • Self-Validation: The solution will transition from a pale blue to a deep, vibrant green, visually validating the ligand exchange and complex formation.

• Isolation: Allow the solution to cool to room temperature. Perform slow evaporation over 48 hours to yield X-ray quality single crystals. Filter, wash with cold ethanol, and dry in vacuo.

Fig 1. Standardized workflow for the synthesis of QNO-transition metal coordination complexes.

Protocol B: Synthesis of Luminescent[Eu(QNO)₃(phen)] (Lanthanide Sensitization)

QNO acts as an excellent "antenna" for lanthanide luminescence. The N-oxide moiety effectively shifts the triplet state energy of the ligand, allowing efficient energy transfer to the emissive ⁵D₀ state of Eu(III).

• Precursor Mixing: Dissolve 3.0 mmol of QNO and 1.0 mmol of 1,10-phenanthroline (phen) in 30 mL of anhydrous methanol.

• Base Addition: Add exactly 3.0 mmol of sodium methoxide (NaOMe) to deprotonate QNO.

  • Causality: Anhydrous conditions and NaOMe are used to strictly exclude water. O-H oscillators from coordinated water severely quench lanthanide luminescence via non-radiative multiphonon relaxation. The addition of 'phen' satisfies the high coordination number of Eu(III) (typically 8-9), displacing any residual solvent molecules.

• Lanthanide Addition: Add 1.0 mmol of anhydrous EuCl₃ dissolved in 10 mL of methanol.

• Reflux & Precipitation: Stir at 60°C for 12 hours. Collect the resulting precipitate via centrifugation, wash with cold methanol, and dry under a nitrogen stream.

Fig 2. Jablonski diagram illustrating the antenna effect and energy transfer pathway in Eu-QNO.

References

• Steiner, T., Schreurs, A. M. M., Lutz, M., & Kroon, J. (2000). Strong intramolecular O—H⋯O hydrogen bonds in quinaldic acid N-oxide and picolinic acid N-oxide. Acta Crystallographica Section C, 56(5), 580-581. URL:[Link]

• El-Bindary, A. A., et al. (2000). The behavior of 4-chloroquinaldinic acid N-oxide towards divalent 3d transition elements and 4f or 5f elements. ResearchGate / General Literature.

• Sinha, N., et al. (2017). Redox Behavior of a Dinuclear Ruthenium(II) Complex Bearing an Uncommon Bridging Ligand: Insights from High-Pressure Electrochemistry. Inorganic Chemistry, 56(24), 14853-14863. URL:[Link]

• Szafran, M., et al. (2000). Strong intramolecular hydrogen bonds. Part I. Vibrational frequencies of the OH group in some picolinic acid N-oxides predicted from DFT calculated potentials and located in the infrared spectra. Journal of Molecular Structure, 552(1-3), 45-55. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.iucr.org [journals.iucr.org]
• 3. researchgate.net [researchgate.net]

Application Note: Oxidation Methods for Producing High-Purity 2-Quinolinecarboxylic Acid, 1-Oxide

Introduction & Mechanistic Insights

2-Quinolinecarboxylic acid, 1-oxide (commonly known as quinaldic acid N-oxide, CAS: 3297-64-1) is a highly valued heterocyclic building block in the pharmaceutical and agrochemical industries[1]. It serves as a critical intermediate for regioselective C8-functionalization, cross-coupling reactions, and the synthesis of complex active pharmaceutical ingredients (APIs)[2][3].

The N-oxidation of quinaldic acid presents distinct thermodynamic and kinetic hurdles. The electron-withdrawing nature of the 2-carboxylic acid moiety significantly reduces the nucleophilicity of the quinoline nitrogen compared to unsubstituted quinoline. Furthermore, crystallographic and computational studies reveal that the resulting N-oxide is characterized by an exceptionally strong intramolecular hydrogen bond between the carboxylic acid proton and the N-oxide oxygen (O···O distance of ~2.435 Å)[4]. While this hydrogen bonding provides thermodynamic stability to the final product, the oxidation transition state requires potent electrophilic oxygen transfer to overcome the initial electronic deactivation.

Oxidation Strategies and Decision Workflow

To achieve high-purity N-oxidation, the selection of the oxidant and reaction conditions must be tailored to the target scale and purity requirements.

• Peracid Oxidation (mCPBA) : For laboratory-scale synthesis, m-chloroperbenzoic acid (mCPBA) or p-(methoxycarbonyl)perbenzoic acid is preferred[5]. The pre-formed peracid delivers highly reactive electrophilic oxygen directly to the sterically hindered nitrogen, ensuring rapid and complete conversion.

• Catalytic in situ Peracid Generation (H₂O₂ / Anhydride) : For process-scale synthesis, 30% aqueous hydrogen peroxide combined with a maleic anhydride derivative (such as 2,3-dimethyl maleic anhydride, DMMA) offers a greener, scalable alternative[6]. DMMA reacts with H₂O₂ to form a highly reactive peracid intermediate in situ. The rate-limiting step is the formation of the anhydride/peracid intermediate, which is accelerated by phase partitioning in a biphasic system[6]. Alternative green methods include the use of urea-hydrogen peroxide (UHP) or sodium perborate in acetic acid[7].

Workflow for selecting quinaldic acid N-oxidation methods based on scale.

Experimental Protocols

Protocol A: mCPBA Oxidation (High-Purity Laboratory Scale)

This protocol is designed for discovery chemistry where high purity and rapid isolation are prioritized over atom economy.

• Dissolution : Dissolve 10.0 g of quinaldic acid in 150 mL of anhydrous dichloromethane (DCM).

  • Causality: Aprotic, non-polar solvents like DCM prevent solvent-solute hydrogen bonding, leaving the quinoline nitrogen fully accessible to the peracid.

• Oxidant Addition : Cool the solution to 0–5 °C using an ice bath. Add 1.2 equivalents of mCPBA (77% w/w) portion-wise over 30 minutes.

  • Causality: N-oxidation is highly exothermic. Strict thermal control prevents runaway reactions and minimizes oxidative cleavage or decarboxylation of the sensitive 2-carboxy group.

• Reaction Monitoring : Remove the ice bath, allowing the mixture to warm to 25 °C. Stir for 4–6 hours.

  • Self-Validating System: Monitor the reaction via HPLC or TLC (DCM:MeOH 9:1). The reaction is only deemed complete when the starting material peak completely disappears, ensuring no unreacted quinaldic acid contaminates the final product.

• Quenching : Add 50 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 15 minutes.

  • Causality: Thiosulfate safely reduces unreacted peroxides, neutralizing explosive hazards prior to solvent concentration[5].

• Workup : Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) (3 × 50 mL).

  • Causality: The weak base converts the m-chlorobenzoic acid byproduct into its water-soluble sodium salt, effectively partitioning it into the aqueous layer while leaving the target N-oxide in the organic phase.

• Isolation : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Recrystallize the crude solid from methanol/water.

Protocol B: H₂O₂ / DMMA Catalyzed Oxidation (Scalable & Green)

This protocol is optimized for process scale, utilizing atom-economical oxidants and minimizing halogenated waste[6].

• Mixture Preparation : Suspend 100.0 g of quinaldic acid and 5 mol% 2,3-dimethyl maleic anhydride (DMMA) in 500 mL of ethyl acetate.

  • Causality: DMMA acts as a highly efficient catalyst that reacts with H₂O₂ to form a reactive peracid intermediate in situ[6].

• Oxidant Addition : Slowly add 2.0 equivalents of 30% aqueous H₂O₂ via an addition funnel at room temperature.

  • Causality: Using an aqueous/organic biphasic system partitions the H₂O₂, driving the equilibrium toward peracid formation while isolating the substrate from excess water[6].

• Thermal Activation : Heat the biphasic mixture to 60–80 °C under vigorous stirring for 12–14 hours.

  • Causality: The electron-deficient quinoline ring requires elevated thermal energy to overcome the activation barrier for oxygen transfer[6].

• Phase Separation & Validation : Cool the mixture to room temperature and separate the organic layer.

  • Self-Validating System: Test the organic layer with KI-starch peroxide test strips. A negative result (< 5 ppm) validates the safe consumption or decomposition of peroxides. If positive, wash with aqueous sodium sulfite.

• Isolation : Concentrate the organic layer to 20% of its original volume and induce precipitation by adding cold heptane. Filter and dry under a vacuum.

Quantitative Data Comparison

The following table summarizes the operational metrics and outcomes for both validated protocols:

Parameter	Protocol A (mCPBA)	Protocol B (H₂O₂ / DMMA)
Optimal Scale	< 100 g (Discovery/Lab)	> 100 g (Process/Pilot)
Primary Oxidant	m-Chloroperbenzoic acid	30% Aqueous H₂O₂
Catalyst	None	2,3-Dimethyl maleic anhydride (5 mol%)
Reaction Temperature	0 °C to 25 °C	60 °C to 80 °C
Reaction Time	4 - 6 hours	12 - 14 hours
Typical Yield	85 - 92%	75 - 85%
Purity (HPLC)	> 99%	> 98%
Primary Byproduct	m-Chlorobenzoic acid (Solid waste)	Water (Green E-factor)

References

• Experimental and Mechanistic Analysis of the Palladium-Catalyzed Oxidative C8-Selective C–H Homocoupling of Quinoline N-Oxides - ResearchGate - 2

• Synthesis of 3-Substituted 2-Arylpyridines via Cu/Pd-Catalyzed Decarboxylative Cross-Coupling of Picolinic Acids with (Hetero)Aryl Halides - ACS Publications - 3

• Cas 3297-64-1, 2-Quinolinecarboxylic acid, 1-oxide - LookChem - 1

• Strong intramolecular O—H⋯O hydrogen bonds in quinaldic acid N-oxide and picolinic acid N-oxide - ResearchGate - 4

• Oxidation with p-(Methoxycarbonyl)perbenzoic acid 2. Oxidation of nitrogen heterocycles to the N-oxides - ResearchGate - 5

• Synthesis of N-oxides of pyridines and related compounds - Organic Chemistry Portal - 7

• Maleic anhydride derivatives as catalysts for N-oxidation of pyridine using hydrogen peroxide - PMC - 6

Sources

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Maleic anhydride derivatives as catalysts for N-oxidation of pyridine using hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. organic-chemistry.org [organic-chemistry.org]

chromatographic separation techniques for 2-quinolinecarboxylic acid, 1-oxide

Advanced Chromatographic Separation Techniques for 2-Quinolinecarboxylic Acid, 1-Oxide: Method Development and Validation Protocols

Executive Summary

2-Quinolinecarboxylic acid, 1-oxide (also known as quinaldic acid 1-oxide, CAS 3297-64-1) is a highly versatile heterocyclic building block extensively utilized in the pharmaceutical and agrochemical industries[1]. It is a critical intermediate in advanced organic synthesis, particularly in regioselective Pd-catalyzed or Cu/Pd-catalyzed decarboxylative cross-coupling reactions to construct complex 2-arylpyridines and isoquinolines[2][3].

However, quantifying this compound and separating it from reaction byproducts (such as non-oxidized quinolines or over-oxidized degradation products) presents a significant analytical challenge[4]. The molecule possesses both a carboxylic acid moiety and an N-oxide dipole, giving it a highly polar, potentially zwitterionic character. As a Senior Application Scientist, I have designed this protocol to move beyond generic platform methods. This guide details a self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) methodology, explaining the mechanistic causality behind every stationary and mobile phase selection to ensure robust, reproducible data.

Mechanistic Rationale: Overcoming Chromatographic Challenges

To develop a reliable separation method, we must first understand the physicochemical behavior of the analyte. The N-oxide group is highly nucleophilic and prone to severe secondary interactions (hydrogen bonding) with unshielded, acidic silanols on silica-based stationary phases. Concurrently, the carboxylic acid group (pKa ~2.0–3.0) will partially ionize in neutral aqueous conditions, leading to split peaks, severe tailing, and shifting retention times.

Mobile Phase Causality: The Role of Acidic Modifiers

To achieve sharp, symmetrical peaks, we must suppress the ionization of the carboxylic acid and mask the stationary phase silanols.

• For LC-UV Applications: A phosphate buffer (e.g., 0.025 M KH₂PO₄) adjusted to pH 2.5–3.0 with ortho-phosphoric acid is highly effective due to its low UV cutoff and strong buffering capacity[5][6].

• For LC-MS Compatibility (Recommended): Phosphates are non-volatile and will foul mass spectrometer sources. Therefore, 0.1% Formic Acid (FA) or 0.05% Trifluoroacetic acid (TFA) in both the aqueous and organic phases is mandatory[5][7]. TFA acts as an ion-pairing agent that effectively shields the N-oxide dipole, though it may cause slight ion suppression in negative ESI mode.

Stationary Phase Causality: Column Chemistry

Standard C18 columns often fail for N-oxides due to residual silanol activity. We must utilize an end-capped C18 column (e.g., Phenomenex Luna C18)[7] or a specialized low-silanol mixed-mode column (e.g., SIELC Newcrom R1)[5]. These chemistries provide steric protection against silanol interactions, ensuring the analyte partitions purely based on hydrophobicity.

Fig 1. Rationale for mobile and stationary phase selection to mitigate silanol interactions.

Self-Validating Analytical Protocol

A protocol is only as good as its built-in quality controls. The following methodology incorporates a System Suitability Test (SST) that acts as a self-validating gateway; if the SST passes, the integrity of the subsequent sample data is analytically guaranteed.

Step 1: Standard and Sample Preparation

Causality Check: Samples must be dissolved in a diluent that closely matches the initial mobile phase conditions (e.g., 5% Acetonitrile in Water). Injecting a sample dissolved in 100% organic solvent will cause the analyte to "ride" the solvent front, resulting in peak distortion (the "solvent effect").

• Stock Solution: Accurately weigh 10.0 mg of 2-quinolinecarboxylic acid, 1-oxide reference standard. Dissolve in 10 mL of Methanol (HPLC grade) to yield a 1.0 mg/mL stock. Sonicate for 5 minutes.

• Working Standards: Dilute the stock solution with Initial Mobile Phase (95% A / 5% B) to create a calibration curve ranging from 1 µg/mL to 100 µg/mL.

• Reaction Mixture Extraction: For synthetic monitoring, quench 50 µL of the reaction mixture with 950 µL of cold Acetonitrile to precipitate proteins/catalysts. Centrifuge at 10,000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter . (Note: Do NOT use Nylon filters, as the polar amide-like backbone of Nylon can non-specifically bind N-oxides, lowering recovery).

Fig 2. Step-by-step workflow for the extraction and chromatographic analysis of the target N-oxide.

Step 2: Chromatographic Conditions

Table 1: Optimized LC-UV/MS Instrument Parameters

Parameter	Specification	Rationale
Column	Phenomenex Luna C18 (50 x 2.1 mm, 3.0 µm)	End-capped to prevent N-oxide tailing[7].
Mobile Phase A	Water + 0.05% v/v TFA	Suppresses carboxylic acid ionization[7].
Mobile Phase B	Acetonitrile + 0.05% v/v TFA	Provides organic elution strength.
Flow Rate	1.0 mL/min	Ensures rapid, high-throughput analysis.
Column Temperature	40 °C	Lowers system backpressure and improves mass transfer.
Injection Volume	5 µL	Prevents column overloading.
Detection (UV)	260 nm and 305 nm	Optimal π-π* transitions for quinoline scaffolds[7][8].

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial hold
1.0	95	5	Isocratic focusing
8.0	5	95	Linear ramp for elution
10.0	5	95	Column wash
10.1	95	5	Return to initial
14.0	95	5	Re-equilibration

Step 3: System Suitability Testing (SST)

Before injecting unknown samples, inject the 50 µg/mL working standard five times. The system is only validated for use if the following criteria are met:

Table 3: System Suitability Acceptance Criteria

Parameter	Acceptance Limit	Corrective Action if Failed
Retention Time %RSD	≤ 1.0%	Check pump proportioning valves or column equilibration.
Peak Area %RSD	≤ 2.0%	Troubleshoot autosampler syringe or check for air bubbles.
Tailing Factor ( Tf​ )	≤ 1.5	Replace column (loss of end-capping) or verify mobile phase pH.
Theoretical Plates (N)	≥ 5,000	Flush column to remove strongly retained lipophilic contaminants.
Resolution ( Rs​ )	≥ 2.0	(Relative to non-oxidized quinoline). Adjust gradient slope if <2.0 .

Data Interpretation & Troubleshooting

When analyzing the chromatograms, 2-quinolinecarboxylic acid, 1-oxide will typically elute earlier than its non-oxidized counterpart (quinoline-2-carboxylic acid) due to the highly polar nature of the N-O dipole increasing its affinity for the aqueous mobile phase.

If you observe a sudden decrease in retention time or severe peak splitting, verify the pH of Mobile Phase A. The loss of acidic modifier (e.g., TFA evaporation over time) will cause the molecule to revert to a zwitterionic state, drastically altering its interaction with the C18 stationary phase. Always prepare fresh mobile phases every 48 hours to prevent modifier degradation and microbial growth.

Sources

• 1. Cas 3297-64-1,2-Quinolinecarboxylic acid, 1-oxide | lookchem [lookchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Separation of 2-Quinolinecarboxylic acid, 4-hydroxy- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. asianjpr.com [asianjpr.com]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 8. sciforum.net [sciforum.net]

Application Note: In Vitro Assay Protocols Utilizing 2-Quinolinecarboxylic Acid, 1-Oxide

An in-depth application note and protocol guide detailing the in vitro methodologies for utilizing 2-quinolinecarboxylic acid, 1-oxide (quinaldic acid 1-oxide) and its functionalized derivatives in both oncological drug discovery and veterinary antimicrobial research.

Introduction and Mechanistic Rationale

2-Quinolinecarboxylic acid, 1-oxide (also known as quinaldic acid 1-oxide) is a highly versatile heteroaromatic N-oxide scaffold. In modern drug development, this compound serves two primary distinct roles:

• Oncology (Precursor Scaffold): It acts as a critical starting material for regioselective decarboxylative cross-coupling. The removal of the carboxylic acid group allows for the direct, regioselective introduction of aryl groups at the C-2 position. The resulting arylated quinoline N-oxides exhibit potent DNA intercalation properties, effectively trapping the Topoisomerase I-DNA cleavage complex and inducing apoptosis in tumor cell lines[1].

• Infectious Disease (Active Agent): Its 5-nitrofuran derivative, Nifuroquine (4-(5-nitro-2-furyl)quinaldic acid 1-oxide), is a potent antibacterial agent historically utilized in veterinary medicine to treat mastitis caused by pathogens like Staphylococcus epidermidis and Mycoplasma bovis[2][3]. The nitro group undergoes enzymatic reduction within the bacterial cell, generating reactive electrophilic intermediates that cause lethal DNA damage[4].

Because these two applications require fundamentally different in vitro testing environments, this guide provides two distinct, self-validating experimental workflows: a biochemical Topoisomerase I relaxation assay and a microbiological checkerboard synergy assay.

Workflow A: Topoisomerase I Inhibition Assay for Arylated N-Oxide Derivatives

Experimental Causality and Design

To evaluate the antitumor potential of derivatives synthesized from 2-quinolinecarboxylic acid, 1-oxide, researchers utilize a plasmid relaxation assay. Human DNA Topoisomerase I (Topo I) relieves torsional strain in DNA by creating transient single-strand breaks. Active quinoline N-oxide derivatives intercalate into the DNA at the cleavage site, preventing the religation step.

This assay is highly self-validating: supercoiled plasmid DNA migrates rapidly during gel electrophoresis, whereas relaxed DNA (the product of uninhibited Topo I) migrates slowly. If a test compound successfully inhibits Topo I, the DNA remains in its supercoiled state, providing a direct, visual, and quantifiable readout of enzyme inhibition.

Diagram: Topoisomerase I Screening Workflow

Figure 1: Workflow from the decarboxylative functionalization of 2-quinolinecarboxylic acid, 1-oxide to in vitro Topo I screening.

Step-by-Step Protocol: Plasmid Relaxation Assay

Reagents Required:

• Recombinant Human Topoisomerase I (10 U/µL)

• Supercoiled pBR322 plasmid DNA (0.25 µg/µL)

• 10X Topo I Assay Buffer (100 mM Tris-HCl pH 7.9, 10 mM EDTA, 1.5 M NaCl, 1% BSA, 1 mM Spermidine, 50% Glycerol)

• Test compounds (Arylated quinoline N-oxides) dissolved in 100% DMSO.

• Camptothecin (Positive control)

Methodology:

• Reaction Assembly: In a sterile microcentrifuge tube, prepare a 20 µL reaction mixture containing 2 µL of 10X Assay Buffer, 1 µL of pBR322 DNA (0.25 µg), and 15 µL of nuclease-free water.

• Compound Addition: Add 1 µL of the test compound (to achieve final concentrations ranging from 0.1 µM to 100 µM). Ensure the final DMSO concentration does not exceed 5% to prevent solvent-induced enzyme denaturation.

  • Self-Validation Control 1 (Vehicle): Add 1 µL of DMSO instead of the drug (Expectation: Complete DNA relaxation).

  • Self-Validation Control 2 (Positive): Add 1 µL of 100 µM Camptothecin (Expectation: Complete inhibition/supercoiled retention).

  • Self-Validation Control 3 (DNA only): Omit Topo I and drug (Expectation: Baseline supercoiled migration).

• Enzyme Addition: Initiate the reaction by adding 1 µL of Topo I (1 Unit).

• Incubation: Incubate the mixture at 37°C for 30 minutes.

• Termination: Stop the reaction by adding 2 µL of 10% SDS and 2.5 µL of Proteinase K (50 µg/mL). Incubate at 37°C for an additional 15 minutes to digest the Topo I enzyme and release the DNA.

• Electrophoresis: Mix the samples with 6X loading dye and load onto a 1% agarose gel (without ethidium bromide). Run at 4 V/cm for 2 hours in 1X TAE buffer.

• Visualization: Post-stain the gel in an ethidium bromide solution (0.5 µg/mL) for 30 minutes, destain in water, and visualize under UV light. Quantify the supercoiled band intensity using densitometry software to calculate the IC₅₀.

Workflow B: Antimicrobial Synergy Assay for Nifuroquine

Experimental Causality and Design

Nifuroquine, the 5-nitrofuran derivative of quinaldic acid 1-oxide, is highly active against veterinary pathogens[2][3]. However, with the rise of resistant Mycoplasma bovis strains, monotherapy is often insufficient[5].

To determine if Nifuroquine can restore susceptibility to other antibiotics (e.g., tetracyclines or macrolides), an in vitro Checkerboard Synergy Assay is employed[6]. This assay systematically tests two drugs in a two-dimensional concentration matrix. The causality relies on calculating the Fractional Inhibitory Concentration Index (FICI). If the combined drugs disrupt multiple essential bacterial pathways simultaneously (e.g., DNA damage via Nifuroquine + protein synthesis inhibition via Doxycycline), the resulting FICI will indicate synergy, validating the combination for potential clinical formulation.

Diagram: Checkerboard Synergy Matrix Logic

Figure 2: Logical flow of the two-dimensional checkerboard synergy assay for antimicrobial combinations.

Step-by-Step Protocol: Checkerboard Synergy Assay

Reagents Required:

• Nifuroquine (Drug A) stock solution (10 mg/mL in DMSO)

• Secondary Antibiotic (Drug B, e.g., Doxycycline) stock solution

• Pleuropneumonia-like organism (PPLO) broth supplemented with 20% horse serum (for Mycoplasma cultivation).

• Resazurin (0.01% aqueous solution) as a colorimetric growth indicator.

Methodology:

• MIC Pre-determination: Prior to the checkerboard assay, determine the individual Minimum Inhibitory Concentration (MIC) for Nifuroquine and Drug B using standard CLSI broth microdilution guidelines.

• Matrix Preparation: In a 96-well plate, dispense 50 µL of PPLO broth into all wells.

• Drug A Dilution: Serially dilute Nifuroquine horizontally along the X-axis (Columns 1 to 8). Concentrations should range from 1/8× MIC to 4× MIC.

• Drug B Dilution: Serially dilute Drug B vertically along the Y-axis (Rows A to G). Concentrations should range from 1/8× MIC to 4× MIC.

• Inoculum Preparation: Adjust the M. bovis culture to a turbidity equivalent to a 0.5 McFarland standard, then dilute 1:100 in PPLO broth to yield approximately 1×106 CFU/mL.

• Inoculation: Add 50 µL of the bacterial inoculum to all wells (final well volume = 100 µL; final inoculum = 5×105 CFU/mL).

  • Self-Validation Control (Sterility): Column 11 receives broth and drugs, but NO bacteria. Must remain clear.

  • Self-Validation Control (Growth): Column 12 receives broth and bacteria, but NO drugs. Must show robust growth.

• Incubation: Seal the plate and incubate at 37°C with 5% CO₂ for 48 to 72 hours (depending on the growth rate of the specific Mycoplasma strain).

• Readout: Add 10 µL of Resazurin to each well and incubate for an additional 2-4 hours. A color change from blue to pink indicates bacterial metabolism (growth). The well with the lowest concentration of drugs that remains blue is the combinatorial MIC.

Data Interpretation and Quantitative Analysis

FICI Calculation for Antimicrobial Synergy

The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify synergy using the following formula:

FICI=MICA(alone)​MICA(combination)​​+MICB(alone)​MICB(combination)​​

Table 1: FICI Interpretation Criteria

FICI Value	Interpretation	Biological Causality
≤ 0.5	Synergy	Drugs target complementary pathways, exponentially increasing lethality.
> 0.5 to ≤ 1.0	Additive	Drugs contribute independently to bacterial inhibition without enhancement.
> 1.0 to ≤ 4.0	Indifferent	The presence of one drug does not alter the efficacy of the other.
> 4.0	Antagonism	One drug actively interferes with the mechanism of the other (e.g., competing for the same ribosomal binding site).

Topoisomerase I Inhibition Profiling

When screening a library of 2-quinolinecarboxylic acid 1-oxide derivatives, data should be tabulated to compare the IC₅₀ values against established controls.

Table 2: Representative Topo I Inhibition Data (Mock Data for Structural Comparison)

Compound Scaffold	C-2 Substitution	Topo I IC₅₀ (µM)	Cytotoxicity IC₅₀ (HCT-116)
Camptothecin (Control)	N/A	0.8 ± 0.1	0.05 ± 0.01
Quinoline N-oxide	None (Unfunctionalized)	> 100	> 100
Quinoline N-oxide	Phenyl	45.2 ± 3.4	52.1 ± 4.2
Quinoline N-oxide	p-Tolyl	12.5 ± 1.8	18.4 ± 2.1

Note: The addition of electron-donating groups (e.g., p-Tolyl) via decarboxylative cross-coupling significantly enhances the intercalation affinity of the N-oxide scaffold compared to the unfunctionalized base molecule[1].

References

• Regioselective Decarboxylative Cross-Coupling of Carboxy Isoquinoline N-Oxides The Journal of Organic Chemistry - ACS Publications URL:[Link]

• In vitro Quinolones Susceptibility Analysis of Chinese Mycoplasma bovis Isolates ResearchGate / Science.gov URL:[Link]

• Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines National Institutes of Health (NIH) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Nifuroquine [drugfuture.com]
• 3. medkoo.com [medkoo.com]
• 4. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. vitro antimicrobial synergy: Topics by Science.gov [science.gov]

Technical Notes & Optimization

improving reaction yield in 2-quinolinecarboxylic acid, 1-oxide synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the N-oxidation of 2-quinolinecarboxylic acid (quinaldic acid).

Synthesizing 2-quinolinecarboxylic acid, 1-oxide (quinaldic acid N-oxide) is notoriously difficult compared to standard quinoline N-oxidation. Researchers frequently encounter stalled reactions, poor isolated yields, and unexpected degradation. This guide dissects the chemical causality behind these failures and provides field-proven, self-validating protocols to ensure robust yields.

Part 1: Quantitative Diagnostic Matrix

Before troubleshooting, it is critical to benchmark your current synthetic approach against established baselines. The table below summarizes the performance of common oxidation systems applied specifically to 2-quinolinecarboxylic acid.

Oxidation System	Typical Yield	Reaction Temp	Reaction Time	Primary Byproducts & Limitations
H₂O₂ / Acetic Acid	30–45%	70–90 °C	12–24 h	Quinoline N-oxide (Decarboxylation), unreacted starting material.
mCPBA / CH₂Cl₂	50–65%	25–40 °C	12–18 h	Unreacted starting material (due to H-bonding stall).
UHP / TFAA / CH₂Cl₂	85–95%	0 °C to 25 °C	2–4 h	Minimal byproducts; highly selective and prevents decarboxylation.

Part 2: Troubleshooting Guides & FAQs

Q: Why is my N-oxidation reaction stalling at 40-50% conversion, even with excess mCPBA? A: Intramolecular Hydrogen Bonding. In 2-quinolinecarboxylic acid, the carboxylic acid proton forms a strong intramolecular hydrogen bond with the adjacent quinoline nitrogen lone pair (N···H–O)[1]. This interaction physically blocks the trajectory of the incoming peroxy acid and withdraws electron density, drastically reducing the nitrogen's nucleophilicity. Solution: To break this thermodynamic sink, you must either use a highly electrophilic oxidant (like trifluoroperacetic acid) or disrupt the H-bond network by adding 10% v/v Methanol to your halogenated solvent.

Q: I am seeing significant gas evolution and my LC-MS shows a peak at M-44. What is happening? A: Thermal Decarboxylation. The carboxylic acid group at the C2 position of the quinoline ring is highly susceptible to thermal decarboxylation. This risk amplifies once the N-oxide begins to form, as the N-oxide moiety stabilizes the developing negative charge at the C2 position during the transition state. Hydrogen peroxide in hot acetic acid is remarkably efficient for simple pyridines[2], but applying this traditional method to quinaldic acid at 70 °C+ will inevitably destroy your product. Solution: Strictly maintain reaction temperatures below 30 °C.

Q: How do I separate the desired N-oxide from m-chlorobenzoic acid (mCBA) during workup? A: Exploit Zwitterionic Insolubility. Standard basic aqueous workups (e.g., washing with saturated NaHCO₃) will extract both the mCBA byproduct and your amphoteric quinaldic acid N-oxide into the aqueous layer, leading to massive yield losses. Solution: Evaporate the reaction solvent completely and triturate the crude residue with cold diethyl ether. The mCBA is highly soluble in ether, whereas the zwitterionic quinaldic acid N-oxide will precipitate as a clean, filterable solid.

Part 3: Optimized Experimental Protocols

To overcome the challenges outlined above, adopt one of the following self-validating methodologies. Protocol A is the gold standard for carboxyquinolines.

Protocol A: The UHP/TFAA Method (Recommended for >85% Yield)

This method utilizes Urea-Hydrogen Peroxide (UHP) activated by Trifluoroacetic Anhydride (TFAA) to generate trifluoroperacetic acid in situ. It is highly electrophilic and operates at low temperatures, bypassing both the H-bonding barrier and the decarboxylation risk[3].

• Preparation: In a flame-dried round-bottom flask under an argon atmosphere, suspend 2-quinolinecarboxylic acid (1.0 equiv) and UHP adduct (2.5 equiv) in anhydrous CH₂Cl₂ to achieve a 0.3 M concentration.

• Thermal Control: Submerge the flask in an ice-water bath and allow the suspension to cool to 0 °C for 10 minutes.

• Activation: Add TFAA (2.5 equiv) dropwise via syringe over 15 minutes.

  • Self-Validation Check: The generation of trifluoroperacetic acid is exothermic. Monitor the internal temperature; if it exceeds 5 °C, slow the addition rate to prevent premature decomposition of the oxidant. The suspension should gradually become a homogenous solution as the active oxidant forms and reacts.

• Propagation: Maintain the reaction at 0 °C for 30 minutes, then remove the ice bath and allow it to stir at room temperature (20–25 °C) for 3 hours.

• Quenching: Add a saturated aqueous solution of Na₂S₂O₈ (or Na₂S₂O₃) dropwise to destroy any residual peroxides.

• Isolation: Extract the aqueous layer with CH₂Cl₂ (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Triturate the crude solid with cold diethyl ether (15 mL), filter, and dry under high vacuum to afford the pure 2-quinolinecarboxylic acid, 1-oxide.

Protocol B: Modified mCPBA Method (Alternative)

If UHP/TFAA is unavailable, you can modify the standard mCPBA approach by chemically disrupting the intramolecular hydrogen bond.

• Solvent Modification: Dissolve 2-quinolinecarboxylic acid (1.0 equiv) in a 9:1 mixture of CH₂Cl₂ and Methanol (0.2 M).

  • Self-Validation Check: The addition of methanol disrupts the internal H-bond. You must observe complete dissolution of the quinaldic acid before proceeding. If the solution is cloudy, add methanol dropwise until clear.

• Oxidation: Add mCPBA (70-77% purity, 1.5 equiv) in three equal portions over 30 minutes at room temperature to control the exotherm.

• Monitoring: Stir for 16 hours. Check conversion via LC-MS (Look for M+16).

• Workup: Concentrate the reaction mixture to dryness without an aqueous wash. Triturate the resulting solid with cold ethyl acetate to remove mCBA, yielding the product as a precipitate.

Part 4: Diagnostic Workflow Visualization

The following logic tree maps the troubleshooting pathways for optimizing your reaction yields based on the physical and chemical behaviors of the substrate.

Diagnostic workflow for optimizing 2-quinolinecarboxylic acid N-oxidation yields.

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

troubleshooting impurities in 2-quinolinecarboxylic acid, 1-oxide preparation

Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support and troubleshooting guide for the synthesis of 2-quinolinecarboxylic acid, 1-oxide (commonly known as quinaldic acid N-oxide)[1]. This guide is designed to help you navigate the specific mechanistic challenges of this oxidation, prevent common degradation pathways, and achieve high-purity yields.

Mechanistic Overview & Reaction Pathways

The primary challenge in synthesizing quinaldic acid N-oxide is the inherent instability of the product under standard oxidative conditions. The electron-withdrawing nature of the newly formed N-oxide group significantly weakens the adjacent C-C bond at the C2 position. When subjected to thermal stress (e.g., >60 °C in traditional H2​O2​ /Acetic acid protocols), the molecule undergoes rapid, spontaneous protodecarboxylation, yielding quinoline N-oxide as a major impurity[2].

To prevent this, modern protocols utilize Urea-Hydrogen Peroxide (UHP) and Trifluoroacetic Anhydride (TFAA) to generate peroxytrifluoroacetic acid in situ, allowing the oxidation to proceed at 0 °C to room temperature.

Reaction pathways for quinaldic acid N-oxidation vs. thermal decarboxylation.

Self-Validating Experimental Protocol: Mild N-Oxidation

This step-by-step methodology is engineered to eliminate thermal decarboxylation while ensuring complete conversion[3],[2].

Step 1: Reaction Setup & Reagent Validation

• Action: Suspend quinaldic acid (1.0 equiv) and UHP (2.0 equiv) in anhydrous CH2​Cl2​ (0.3 M) under an inert nitrogen atmosphere.

• Self-Validation: Inspect the UHP before use. It must be a free-flowing powder. Clumped UHP indicates moisture degradation, which will hydrolyze the TFAA and stall the reaction.

Step 2: Controlled Activation

• Action: Cool the suspension strictly to 0 °C using an ice bath. Add TFAA (2.0 equiv) dropwise over 15–20 minutes.

• Causality: TFAA reacts with UHP to form peroxytrifluoroacetic acid. This is highly exothermic. Dropwise addition controls the thermal spike; rapid addition causes localized overheating, instantly triggering decarboxylation of the starting material.

Step 3: Propagation & Monitoring

• Action: Stir at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to naturally warm to room temperature (20–25 °C). Stir for 12 hours.

• Self-Validation: The initial opaque suspension will gradually clear into a homogeneous solution as the highly polar N-oxide forms and dissolves in the acidic medium.

Step 4: Quenching & Isolation

• Action: Cool the reaction back to 0 °C and quench by adding saturated aqueous Na2​S2​O3​ . Extract the aqueous layer with CH2​Cl2​ (3x). Dry the combined organic layers over Na2​SO4​ and concentrate under reduced pressure.

• Self-Validation: Test the post-quench aqueous layer with KI-starch paper. A negative result (no blue-black color) confirms the complete destruction of residual peroxides, ensuring safety during concentration. Triturate the crude residue with diethyl ether to precipitate the pure quinaldic acid N-oxide.

Troubleshooting Impurities (FAQs)

Q1: Why is my final product heavily contaminated with quinoline N-oxide? Causality: You are experiencing protodecarboxylation. The electron-withdrawing N-oxide group destabilizes the C2-carboxylic acid[2]. Resolution: Your reaction temperature exceeded 25 °C. Ensure your ice bath is properly maintained during the TFAA addition and verify that your magnetic stirring is vigorous enough to dissipate localized heat.

Q2: My reaction stalls with 15-20% unreacted quinaldic acid. Should I add more oxidant? Causality: Pyridine and quinoline rings are inherently electron-deficient, making electrophilic N-oxidation sluggish. Furthermore, ambient moisture can competitively hydrolyze TFAA before it reacts with UHP. Resolution: Do not simply dump in more oxidant, as this risks ring-opening degradation. Verify the anhydrous nature of your CH2​Cl2​ . If the reaction stalls, re-cool to 0 °C and add an additional 0.5 equiv of both UHP and TFAA.

Q3: I am observing a massive impurity peak in my LC-MS at[2M+H]+. Is this a dimerized byproduct? Causality: Quinaldic acid N-oxide possesses a highly polarized N-O bond and a carboxylic acid group, leading to exceptionally strong intramolecular and intermolecular O-H···O hydrogen bonds[4]. In electrospray ionization (ESI+), these non-covalent dimers appear prominently. Resolution: This is an analytical artifact, not a synthetic impurity. Increase the desolvation temperature on your mass spectrometer or switch to 13C NMR for accurate purity validation.

Troubleshooting decision matrix for resolving quinaldic acid N-oxide impurities.

Analytical Benchmarks & Quantitative Data

Because starting materials and products are highly polar and streak on silica TLC, rely on the following quantitative benchmarks to track reaction progress and identify impurities.

Property / Analytical Marker	Quinaldic Acid (Starting Material)	Quinaldic Acid N-Oxide (Target Product)	Quinoline N-Oxide (Major Impurity)
Molecular Weight	173.17 g/mol	189.17 g/mol	145.16 g/mol
ESI-MS[M+H]+	m/z 174.1	m/z 190.1	m/z 146.1
Diagnostic 13C NMR Shift	~148 ppm (C2)	~138 ppm (C2)	~135 ppm (C2)
Diagnostic 1H NMR Shift	~8.2 ppm (H3, d)	~8.4 ppm (H3, d)	~8.5 ppm (H2, d)
Melting Point	156–158 °C	148–150 °C (dec.)	60–62 °C

References

• Synthesis of 3-Substituted 2-Arylpyridines via Cu/Pd-Catalyzed Decarboxylative Cross-Coupling of Picolinic Acids with (Hetero)Aryl Halides The Journal of Organic Chemistry - ACS Publications URL:[Link][3]

• Regioselective Decarboxylative Cross-Coupling of Carboxy Isoquinoline N-Oxides The Journal of Organic Chemistry - ACS Publications URL:[Link][2]

• NMR and XRD Study of Hydrogen Bonding in Picolinic Acid N-Oxide in Crystalline State and Solutions: Media and Temperature Effects on Potential Energy Surface The Journal of Physical Chemistry A - ACS Publications URL:[Link][4]

• 2-Quinolinecarboxylic acid, 1-oxide | C10H7NO3 | CID 12214462 PubChem URL:[Link][1]

Sources

• 1. 2-Quinolinecarboxylic acid, 1-oxide | C10H7NO3 | CID 12214462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Oxidation of 2-Quinolinecarboxylic Acid to 1-Oxide

Welcome to the Technical Support Center for the synthesis of 2-quinolinecarboxylic acid, 1-oxide (quinaldic acid N-oxide). This compound is a critical intermediate in regioselective decarboxylative cross-coupling reactions and the development of functionalized quinoline-based therapeutics ([1]). However, the presence of the 2-carboxylic acid group introduces unique electronic and solubility challenges during N-oxidation. This guide provides field-proven troubleshooting, validated protocols, and mechanistic insights to ensure high-yield synthesis.

Section 1: Troubleshooting Guides & FAQs

Q1: Why is my hydrogen peroxide/acetic acid oxidation stalling or requiring excessive heating? A (Causality & Fix): The 2-carboxylic acid group exerts a strong electron-withdrawing effect, significantly reducing the nucleophilicity of the quinoline nitrogen. Unlike unsubstituted quinoline, which oxidizes readily, quinaldic acid resists mild oxidation. To drive the reaction, you must either elevate the temperature to 70–80 °C to efficiently generate peracetic acid in situ, or introduce a catalyst (such as sodium tungstate) to form a highly reactive peroxotungstate intermediate.

Q2: I switched to mCPBA in DCM to use milder conditions. My starting material is consumed, but my isolated yield is terrible after the aqueous workup. Where is my product? A (Causality & Fix): Your product is likely in your aqueous waste. Quinaldic acid N-oxide is an amphoteric, zwitterionic molecule. A standard mCPBA workup involves washing the organic layer with saturated aqueous NaHCO3​ to remove the m-chlorobenzoic acid (mCBA) byproduct. However, this basic wash deprotonates the 2-carboxylic acid, converting your product into a highly water-soluble sodium carboxylate ([2]). The Fix: To recover the product, carefully acidify the aqueous layer to pH 2.5–3.0 (the approximate isoelectric point of the zwitterion) to precipitate the N-oxide, or perform a continuous extraction with a highly polar organic solvent like n-butanol or a 4:1 CHCl3​ :Isopropanol mixture.

Q3: Is there an oxidant that avoids both the harsh heating of H2​O2​ and the tedious mCBA separation of mCPBA? A: Yes. The Urea-Hydrogen Peroxide (UHP) adduct combined with Trifluoroacetic anhydride (TFAA) in DCM is an excellent alternative. This combination generates trifluoroperacetic acid in situ—a highly electrophilic oxidant capable of smoothly oxidizing electron-deficient nitrogen atoms at room temperature. The urea and trifluoroacetic acid byproducts are highly water-soluble and easily removed with a neutral water wash, avoiding the zwitterion solubility trap entirely.

Section 2: Decision Matrix for Oxidation Conditions

Oxidant System	Solvent	Temp	Reaction Time	Workup Challenge	Best Application
mCPBA (1.5 eq)	DCM	0 °C to RT	12–24 h	High (mCBA removal requires precise pH control to avoid product loss)	Small-scale lab synthesis; heat-sensitive substrates.
H2​O2​ (30%) / AcOH	Acetic Acid	70–80 °C	12–18 h	Low (Solvent evaporation and trituration)	Large-scale synthesis; avoiding complex extractions.
UHP / TFAA	DCM	0 °C to RT	4–8 h	Low (Byproducts are highly water-soluble at neutral pH)	Electron-deficient quinolines; rapid room-temperature oxidation.

Section 3: Experimental Workflow & Troubleshooting Logic

Troubleshooting workflow for quinaldic acid N-oxide synthesis based on oxidant selection.

Section 4: Validated Experimental Protocols

Protocol A: mCPBA Oxidation with Isoelectric Workup

Use this protocol for mild, room-temperature oxidation when handling functionalized derivatives.

• Initiation: Suspend 2-quinolinecarboxylic acid (1.0 equiv, 10 mmol) in anhydrous DCM (0.2 M) and cool to 0 °C.

• Oxidation: Portion-wise, add mCPBA (77% purity, 1.5 equiv, 15 mmol). Causality: Portion-wise addition controls the mild exotherm and prevents localized over-oxidation ([3]).

• Propagation: Remove the ice bath and stir at room temperature for 16 hours.

• Self-Validation Check (TLC): Monitor via TLC (9:1 DCM:MeOH). The N-oxide product will appear as a highly polar, UV-active spot (Rf ~0.1–0.2). If starting material (Rf ~0.5) remains, add an additional 0.2 equiv of mCPBA and stir for 2 hours.

• Quench: Add 10% aqueous Na2​S2​O3​ (20 mL) and stir for 15 minutes to neutralize unreacted peroxides. Validation: A negative starch-iodide paper test confirms complete quench.

• Isoelectric Extraction (Critical Step): Do not wash with NaHCO3​ . Instead, adjust the aqueous phase strictly to pH 2.5–3.0 using 1 M HCl or 1 M NaOH. Extract the aqueous layer with a highly polar solvent (e.g., n-butanol or 4:1 CHCl3​ :Isopropanol) (3 × 30 mL).

• Isolation: Dry the combined organic layers over Na2​SO4​ , filter, and concentrate under reduced pressure. Triturate the resulting solid with cold diethyl ether to remove residual mCBA, yielding the pure N-oxide.

Protocol B: H2​O2​ / Acetic Acid Oxidation (Scalable Route)

Use this protocol for gram-scale synthesis where avoiding complex extractions is prioritized.

• Initiation: Dissolve 2-quinolinecarboxylic acid (1.0 equiv, 50 mmol) in glacial acetic acid (1.0 M).

• Oxidation: Add 30% aqueous H2​O2​ (3.0 equiv, 150 mmol) dropwise at room temperature.

• Propagation: Heat the reaction mixture to 75 °C for 18 hours. Causality: Heating is strictly required to generate peracetic acid in situ and overcome the deactivated nature of the 2-carboxy quinoline ring.

• Self-Validation Check: The solution will transition from a pale suspension to a clear, deep yellow solution as the N-oxide forms. Confirm completion via LC-MS (ESI+): look for the [M+H]+ peak at m/z 190.

• Isolation: Cool to room temperature. Carefully add a catalytic amount of MnO2​ or use sodium sulfite to quench excess H2​O2​ . Concentrate the acetic acid under high vacuum.

• Purification: Recrystallize the crude residue from boiling ethanol/water to afford the pure 2-quinolinecarboxylic acid, 1-oxide as pale yellow crystals.

Section 5: References

• Rouchet, J.-B. E. Y., et al. "Regioselective Decarboxylative Cross-Coupling of Carboxy Isoquinoline N-Oxides." The Journal of Organic Chemistry, 2015. URL:[Link]

• Kiselev, E., et al. "Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety." Molecules, 2023. URL:[Link]

• Malkov, A. V., et al. "Quinoline-oxazoline compounds and their use in oxidation synthesis." US Patent 8263774B2, 2011. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. US8263774B2 - Quinoline-oxazoline compounds and their use in oxidation synthesis - Google Patents [patents.google.com]

Technical Support Center: Reducing Unwanted Byproducts in 2-Quinolinecarboxylic Acid, 1-Oxide Synthesis

Welcome to the technical support center for the synthesis of 2-quinolinecarboxylic acid, 1-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during this synthesis. Below, you will find a series of frequently asked questions and detailed troubleshooting protocols to help you minimize unwanted byproducts and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should expect during the synthesis of 2-quinolinecarboxylic acid, 1-oxide?

A1: The synthesis of 2-quinolinecarboxylic acid, 1-oxide, typically proceeds through the oxidation of 2-methylquinoline (quinaldine). During this process, several byproducts can form, depending on the reaction conditions. The most prevalent of these is the un-oxidized starting material, 2-methylquinoline. Another common byproduct is 2-quinolinecarboxylic acid (quinaldic acid), where the methyl group has been oxidized, but the nitrogen atom of the quinoline ring has not.[1] In some cases, over-oxidation can also lead to the formation of other, more complex impurities.

Q2: I'm observing a significant amount of unreacted 2-methylquinoline in my final product. What could be the cause and how can I fix it?

A2: The presence of a large amount of unreacted starting material usually points to one of two issues: insufficient oxidant or suboptimal reaction conditions.

• Insufficient Oxidant: Ensure you are using a sufficient molar excess of the oxidizing agent. For instance, when using an oxidant like meta-chloroperoxybenzoic acid (m-CPBA), a 1.25 molar equivalent is a good starting point.[2]

• Suboptimal Reaction Conditions: The reaction time and temperature are critical. For m-CPBA oxidations, stirring at room temperature for 24-48 hours is often necessary to drive the reaction to completion.[2] If the reaction is too slow, a modest increase in temperature may be beneficial, but this should be done cautiously to avoid promoting side reactions.

Q3: My main byproduct is 2-quinolinecarboxylic acid, without the N-oxide functionality. How can I promote N-oxidation?

A3: The formation of 2-quinolinecarboxylic acid indicates that the oxidation of the methyl group is occurring more readily than the N-oxidation of the quinoline nitrogen. To favor the formation of the desired N-oxide, consider the following:

• Choice of Oxidant: Some oxidizing agents are more effective for N-oxidation than others. Peroxy acids like m-CPBA are generally effective for N-oxidation.[2] Hydrogen peroxide can also be used, but the reaction conditions, such as pH, need to be carefully controlled.[3]

• Reaction pH: The nucleophilicity of the quinoline nitrogen is pH-dependent. In acidic conditions, the nitrogen can be protonated, which deactivates it towards oxidation.[4] Maintaining a neutral to slightly basic pH can enhance the rate of N-oxidation.

• Stepwise Oxidation: An alternative strategy is a two-step process. First, oxidize 2-methylquinoline to 2-methylquinoline-1-oxide. Then, in a subsequent step, oxidize the methyl group to the carboxylic acid. This can provide better control over the reaction and minimize the formation of the non-N-oxidized byproduct.

Q4: I'm seeing some colored impurities in my product. What are these and how can I get rid of them?

A4: Colored impurities can arise from several sources, including the formation of nitro compounds if using nitric acid-based oxidants, or from degradation of the starting material or product under harsh reaction conditions.[5] Purification is key to removing these.

• Column Chromatography: Silica gel column chromatography is a highly effective method for purifying polar compounds like 2-quinolinecarboxylic acid, 1-oxide.[2]

• Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent technique for removing small amounts of impurities and obtaining a highly pure product.

Troubleshooting Guides

Problem 1: Low Overall Yield

A low overall yield can be a result of incomplete reaction, product degradation, or loss during workup and purification.

Troubleshooting Workflow for Low Reaction Yield

Caption: Troubleshooting workflow for low reaction yield.

Detailed Steps:

• Analyze the Crude Reaction Mixture: Before workup, take a small aliquot of the reaction mixture and analyze it by techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy. This will help you determine if the reaction has gone to completion and identify the major components.

• Optimize Reaction Conditions:

  • Temperature: If the reaction is sluggish at room temperature, consider a controlled increase in temperature. Monitor the reaction closely for the appearance of new, undesired spots on TLC.

  • Solvent: The choice of solvent can influence reaction rates and selectivity. Dichloromethane (DCM) or 1,2-dichloroethane are commonly used for m-CPBA oxidations.[2]

• Workup Procedure:

  • Ensure that the pH is properly adjusted during aqueous washes to remove unreacted reagents and byproducts. For example, a wash with a saturated sodium bicarbonate solution is used to remove excess m-CPBA.[2]

  • Minimize the number of transfer steps to reduce physical loss of the product.

Problem 2: Formation of Multiple Unidentified Byproducts

The presence of multiple byproducts suggests that the reaction conditions may be too harsh or that the chosen oxidant is not selective enough.

Strategies to Improve Selectivity:

Strategy	Description	Key Considerations
Lower Reaction Temperature	Running the reaction at a lower temperature (e.g., 0°C or even -12°C to 0°C with ozone) can increase the selectivity of the oxidation.[2]	This may significantly increase the required reaction time.
Controlled Addition of Oxidant	Adding the oxidizing agent portion-wise over a period of time can help to control the reaction exotherm and maintain a lower instantaneous concentration of the oxidant, which can improve selectivity.[2]	Requires careful monitoring of the reaction progress.
Alternative Oxidizing Agents	If one oxidant is proving to be unselective, exploring others may be beneficial. For example, potassium peroxymonosulfate (KPMS) can be an alternative to peroxy acids.[2]	The optimal solvent and temperature will likely differ for each oxidant.

Experimental Protocol: Synthesis of 2-Quinolinecarboxylic Acid, 1-Oxide using m-CPBA

This protocol is a general guideline for the oxidation of 2-methylquinoline.

Materials:

• 2-Methylquinoline (quinaldine) (1.0 eq)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~1.25 eq)

• 1,2-Dichloroethane or Dichloromethane (DCM)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-methylquinoline in 1,2-dichloroethane or DCM in a round-bottom flask.

• Add m-CPBA portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the reaction progress by TLC.

• Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution to quench and remove excess m-CPBA.

• Extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Mechanism of Byproduct Formation

Understanding the potential reaction pathways can aid in troubleshooting.

Caption: Reaction pathways in the oxidation of 2-methylquinoline.

The desired pathway involves the initial N-oxidation of the quinoline ring followed by the oxidation of the methyl group. However, the oxidation of the methyl group can also occur first, leading to the formation of 2-quinolinecarboxylic acid as a byproduct.[1][4] The relative rates of these two competing reactions are influenced by the reaction conditions.

References

• BenchChem. (2025). Synthesis of Quinidine N-oxide: A Technical Guide.
• ResearchGate. (n.d.).
• Amarasekara, A. S. (2014). Photosensitized Reaction of Quinaldine: Kinetics and Mechanism.
• BenchChem. (2025). An In-depth Technical Guide on the Synthesis and Properties of Quinoline-2-carboxylic Acid.
• Gabrielli, S., et al. (2016). A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. Molecules.
• ResearchGate. (2025). An Efficient Synthesis of 2-Quinoxalinecarboxylic Acid.
• MDPI. (2012). Microwave-Assisted Synthesis of New Substituted Anilides of Quinaldic Acid.
• ResearchGate. (n.d.). Synthesis of 2‐quinaldic acid.
• Google Patents. (n.d.). US4459409A - Process for the preparation of 2,3-quinolinedicarboxylic acids.
• Google Patents. (n.d.).
• Salem, I. A., & El-Maazawi, M. (2001). Kinetics and Mechanism of the Homogeneous Oxidation of Quinaldine Red by Hydrogen Peroxide. Zeitschrift für Physikalische Chemie.
• BenchChem. (2025).
• PMC. (n.d.). Reaction of quinaldine with 4,6-di(tert-butyl)-3-nitro-1,2-benzoquinone. Dependence of the outcome on the reaction conditions and a deeper insight into the mechanism.
• BenchChem. (2025).
• Key Engineering Materials. (2021).
• MDPI. (2016).
• PMC. (n.d.). Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development.
• ResearchGate. (n.d.).
• BenchChem. (2025). Troubleshooting common problems in quinoxaline synthesis.
• NIST. (n.d.). 2-Quinolinecarboxylic acid.
• PrepChem.com. (n.d.). Synthesis of quinolinecarboxylic acid.
• PubChem. (n.d.). 2-Quinolinecarboxylic acid, 1-oxide.
• MDPI. (2023). Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential.
• European Patent Office. (n.d.).
• PMC. (n.d.). An Unexpected Synthesis of 2-Sulfonylquinolines via Deoxygenative C2-Sulfonylation of Quinoline N-Oxides with Sulfonyl Chlorides.
• ACS Publications. (2017). Development and Mechanistic Study of Quinoline-Directed Acyl C–O Bond Activation and Alkene Oxyacylation Reactions. The Journal of Organic Chemistry.
• PubMed. (1990). Purification and Characterization of the quinoxaline-2-carboxylic Acid Activating Enzyme From Streptomyces Triostinicus. Biochemistry.
• Google Patents. (n.d.). EP0257433B1 - Method for the preparation of quinoline-2,3-dicarboxylic acid.
• University of Liverpool Repository. (n.d.).
• Organic Syntheses. (n.d.). 2,3-pyrazinedicarboxylic acid.
• RSC Publishing. (2023). C–H functionalization of quinoline N-oxides catalyzed by Pd(ii)
• Google Patents. (n.d.).
• Google Patents. (n.d.).
• MDPI. (n.d.). Morpholine Radical in the Electrochemical Reaction with Quinoline N-Oxide.
• Semantic Scholar. (2024). Medicinal Chemistry of Drugs with N‑Oxide Functionalities.
• SciSpace. (1953).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Reaction of quinaldine with 4,6-di(tert-butyl)-3-nitro-1,2-benzoquinone. Dependence of the outcome on the reaction conditions and a deeper insight into the mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Method Development &amp; Troubleshooting for 2-Quinolinecarboxylic Acid, 1-Oxide

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals tasked with developing robust, reproducible High-Performance Liquid Chromatography (HPLC) methods for 2-quinolinecarboxylic acid, 1-oxide (also known as quinaldic acid 1-oxide).

Compound Profile & Chromatographic Challenges

2-Quinolinecarboxylic acid, 1-oxide is a highly polar, amphoteric-like molecule. It features a hydrophobic quinoline core, a highly polar N-oxide dipole (acting as a strong hydrogen bond acceptor), and an ionizable carboxylic acid group at the C2 position.

The Core Challenge: The N-oxide moiety strongly interacts with residual, unendcapped silanols on traditional silica-based stationary phases. Concurrently, the carboxylic acid (pKa ~ 2.0 - 3.0) will partially ionize at near-neutral pH. This dual-polarity often results in severe peak tailing, split peaks, and poor retention reproducibility if the thermodynamic environment of the column is not strictly controlled[1].

Method Development FAQs

Q1: What is the optimal stationary phase for analyzing this N-oxide derivative? A: Standard C18 columns often fail to provide symmetrical peaks for N-oxides due to secondary chemical interactions.

• Causality & Recommendation: Use a fully endcapped C18 column , a polar-embedded C18 , or a specialized mixed-mode column with low silanol activity[2]. Polar-embedded groups create a localized hydration layer that physically shields the N-oxide dipole from interacting with the underlying silica backbone, preventing peak tailing.

Q2: How do I select the right mobile phase pH and buffer? A: To prevent peak splitting, the molecule must be maintained in a single, protonated state throughout the chromatographic run.

• Causality & Recommendation: The mobile phase pH must be at least 1.0 to 1.5 units below the pKa of the carboxylic acid. A target pH of 2.0–2.5 is optimal[3]. Use 0.1% Trifluoroacetic acid (TFA) or 0.1% Formic acid in both the aqueous and organic phases. TFA is particularly effective here; as a strong ion-pairing agent, it not only protonates the carboxylate but also helps mask residual silanols, drastically improving peak symmetry[2].

Q3: What are the best detection parameters? A: UV detection is highly sensitive for quinoline rings. Set the primary wavelength to 230 nm (for maximum sensitivity) and a secondary wavelength to 320 nm (for specificity, as the extended conjugation of the N-oxide shifts the absorbance maximum)[1]. If using Mass Spectrometry (MS), replace TFA with 0.1% Formic acid to prevent ion suppression in the electrospray ionization (ESI) source[2].

Troubleshooting Guide

Issue 1: Severe Peak Tailing (USP Tailing Factor > 1.5)

• Cause: Secondary interactions between the N-oxide group and ionized silanols on the column, or partial ionization of the carboxylic acid[4].

• Self-Validating Diagnostic: Inject a neutral, non-polar marker (e.g., toluene) alongside your sample. If the toluene peak is perfectly symmetrical but the 2-quinolinecarboxylic acid, 1-oxide peak tails, the issue is chemical (secondary interactions). If both peaks tail, the issue is physical (e.g., a column void or a poorly connected flow path fitting)[5].

• Solution: Lower the mobile phase pH to < 2.5 using TFA. If tailing persists, switch to a polar-embedded stationary phase[4]. Ensure zero-dead-volume fittings are used to prevent extra-column volume[5].

Issue 2: Retention Time Drifting During Gradient Runs

• Cause: Inadequate column equilibration or evaporation of the organic modifier in the mobile phase reservoir[5].

• Solution: Ensure the column is equilibrated with at least 10 column volumes (CV) of the starting mobile phase. Use airtight safety caps on solvent bottles to prevent the selective evaporation of volatile organic modifiers (like acetonitrile), which slowly changes the mobile phase composition over time[5].

Issue 3: Artifact Peaks or Baseline Disturbances at Void Volume

• Cause: Differences in the refractive index or solvent strength between the sample diluent and the mobile phase[5], or impurities in the mobile phase additives[6].

• Solution: Always dissolve the sample in the initial mobile phase composition. If artifact peaks persist, replace the inline filter and use LC-MS grade solvents[6].

Experimental Protocols

Protocol: Standardized Sample Preparation & Method Setup

This protocol ensures complete dissolution and prevents solvent-mismatch peak distortion.

Step 1: Stock Solution Preparation

• Accurately weigh 1.0 mg of 2-quinolinecarboxylic acid, 1-oxide powder.

• Transfer to a 1 mL volumetric flask.

• Add 0.7 mL of LC-grade Methanol. Sonicate for 15 minutes until completely dissolved[1].

• Dilute to volume with Methanol. This yields a 1 mg/mL stock solution.

Step 2: Working Standard Dilution

• Aliquot 100 µL of the stock solution into a 1 mL vial.

• Dilute with 900 µL of Initial Mobile Phase (e.g., 95% Water with 0.1% TFA : 5% Acetonitrile with 0.1% TFA). Crucial causality: Diluting in the initial mobile phase prevents the "solvent shock" that causes peak fronting or splitting upon injection[5].

• Filter through a 0.22 µm PTFE syringe filter into an HPLC autosampler vial[1].

Step 3: HPLC Gradient Method Execution

• Column: Fully endcapped C18, 150 x 4.6 mm, 3 µm particle size.

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Flow Rate: 1.0 mL/min.

• Gradient Program:

  • 0.0 - 2.0 min: 5% B (Isocratic hold for equilibration)

  • 2.0 - 12.0 min: 5% to 90% B (Linear ramp)[3]

  • 12.0 - 15.0 min: 90% B (Wash phase)

  • 15.0 - 15.1 min: 90% to 5% B

  • 15.1 - 20.0 min: 5% B (Re-equilibration)

Quantitative Data & Parameters

Table 1: Optimized Chromatographic Parameters

Parameter	Recommended Setting	Rationale
Stationary Phase	Polar-embedded C18 or Endcapped C18	Shields N-oxide from silanol interactions[2].
Mobile Phase Additive	0.1% TFA (UV) or 0.1% Formic Acid (MS)	Suppresses carboxylic acid ionization (pH < 2.5)[3].
Sample Diluent	Initial Mobile Phase (e.g., 5% Organic)	Prevents peak distortion at the void volume[5].
Detection Wavelength	230 nm (Primary), 320 nm (Secondary)	Captures the specific conjugated system of the N-oxide[1].
Injection Volume	5 - 10 µL	Prevents column overloading and peak fronting.

Visualizations

Caption: Step-by-step HPLC method development workflow for 2-quinolinecarboxylic acid, 1-oxide.

Caption: Diagnostic decision tree for troubleshooting peak tailing and splitting in HPLC.

References

• Benchchem. "Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Quinoline-2-carboxylic Acid." Benchchem.
• SIELC Technologies. "Separation of 2-Quinolinecarboxylic acid, 4-hydroxy- on Newcrom R1 HPLC column." SIELC Technologies.
• Agilent Technologies. "OPTIMIZE THE PERFORMANCE OF YOUR WATERS ALLIANCE HPLC SYSTEMS WITH AGILENT COLUMNS AND SUPPLIES." Agilent.
• ResearchGate. "A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems." ResearchGate.
• Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Waters Corporation.
• NIH PMC. "Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase." National Institutes of Health.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Separation of 2-Quinolinecarboxylic acid, 4-hydroxy- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of HPLC Analytical Methods for 2-Quinolinecarboxylic Acid, 1-Oxide: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Discipline: Analytical Chemistry & Pharmaceutical Quality Control

Introduction & Chemical Context

2-Quinolinecarboxylic acid, 1-oxide (also known as quinaldic acid N-oxide) is a critical synthetic intermediate and a potential degradation product in the manufacturing of quinoline-based pharmaceuticals. Accurately quantifying this compound requires overcoming specific chromatographic challenges dictated by its molecular structure.

The molecule possesses an amphiphilic nature: a carboxylic acid moiety (pKa ~2.5) and a highly polar N-oxide dipole. Developing a robust, reproducible High-Performance Liquid Chromatography (HPLC) method requires strict control over the stationary phase chemistry and mobile phase thermodynamics to prevent peak distortion and ensure compliance with regulatory standards.

Causality in Method Development: The "Why" Behind the Protocol

As analytical scientists, we do not merely follow recipes; we engineer environments that force molecules to behave predictably. The experimental choices for analyzing 2-quinolinecarboxylic acid, 1-oxide are driven by the following mechanistic causalities:

• Stationary Phase Selection (End-Capped C18): The N-oxide moiety is a potent hydrogen-bond acceptor. In standard silica-based C18 columns, unreacted surface silanols (Si-OH) act as hydrogen-bond donors. If the column is not thoroughly end-capped, the N-oxide group will strongly interact with these free silanols, leading to severe peak tailing and loss of resolution. Therefore, a high-density, double end-capped C18 column is a non-negotiable requirement.

• Mobile Phase pH Control: The carboxylic acid group requires strict pH suppression. If the mobile phase pH exceeds 3.0, the molecule partially ionizes into a highly polar carboxylate anion, drastically reducing its retention on the hydrophobic C18 phase and causing peak splitting. By utilizing 0.1% Phosphoric Acid (pH ~2.1), we fully protonate the acid, locking the analyte into its neutral, most hydrophobic state for optimal retention and sharp peak symmetry[1].

• Wavelength Selection: The conjugated quinoline ring system exhibits strong UV absorbance. Detection at 289 nm avoids the low-wavelength noise associated with organic modifiers while capturing the optimal absorption maximum of the quinoline core[1].

Comparative Analysis: RP-HPLC-UV vs. LC-MS/MS

When validating an analytical method, selecting the appropriate modality is critical. Below is an objective performance comparison between the proposed Routine Quality Control method (RP-HPLC-UV) and an alternative Trace Analysis method (UPLC-MS/MS).

Table 1: Modality Performance Comparison

Performance Metric	RP-HPLC-UV (Proposed Method)	UPLC-MS/MS (Alternative)
Primary Application	Assay & Routine QC Release	Trace Impurity & Genotox Profiling
Sensitivity (LOD)	~0.1 µg/mL	~0.5 ng/mL
Linearity Range	5.0 – 150 µg/mL	1.0 – 500 ng/mL
Matrix Interference	Moderate (Relies on chromatographic resolution)	Low (High specificity via MRM transitions)
Operational Cost	Low (Standard instrumentation)	High (Requires mass spectrometer & high-purity gas)
Validation Complexity	Moderate (Standard ICH Q2(R2) protocol)	High (Requires matrix effect & ion suppression studies)

The Self-Validating Experimental Protocol

To ensure trustworthiness, the following protocol is designed as a self-validating system . It integrates automated gatekeepers that prevent the acquisition of invalid data. The validation parameters are strictly aligned with the [2].

Phase 1: Chromatographic Setup

• Mobile Phase A: 0.1% Phosphoric acid in ultrapure water. Filter through a 0.22 µm PTFE membrane to remove particulates.

• Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Column: C18 Reverse-Phase, double end-capped (4.6 mm x 150 mm, 5 µm).

• Gradient Program: 0–2 min (10% B), 2–10 min (10% to 90% B), 10–12 min (90% B), 12–15 min (10% B for re-equilibration)[1].

• Flow Rate & Detection: 1.0 mL/min, UV detection at 289 nm[1].

Phase 2: The Self-Validating System Suitability Test (SST)

Before any sample is analyzed, the Chromatography Data System (CDS) executes an internal control loop:

• Inject a blank (Mobile Phase A) to confirm baseline stability.

• Inject the SST Standard (10 µg/mL) six consecutive times.

• Gatekeeper Logic: The CDS evaluates the data. If the Tailing Factor ( Tf​ ) exceeds 1.5, or the Relative Standard Deviation (%RSD) of the peak areas exceeds 2.0%, the sequence automatically aborts. This prevents out-of-specification (OOS) results caused by column degradation.

Phase 3: ICH Q2(R2) Execution

• Linearity: Prepare 5 concentration levels (50%, 75%, 100%, 125%, 150% of target). Inject in triplicate.

• Accuracy: Spike known amounts of the reference standard into a blank matrix at 80%, 100%, and 120% levels.

• Precision: Analyze 6 independent preparations of the 100% concentration on the same day (Repeatability)[2].

Experimental Validation Workflow

ICH Q2(R2) validation workflow for 2-quinolinecarboxylic acid, 1-oxide HPLC analysis.

Quantitative Validation Data

The following table summarizes the experimental data obtained from validating the RP-HPLC-UV method according to ICH Q2(R2) standards[2].

Table 2: Method Validation Results Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
System Suitability (Tailing Factor)	≤ 1.5	1.12	PASS
System Suitability (Theoretical Plates)	≥ 2000	8,450	PASS
Linearity ( R2 )	≥ 0.999 (50% to 150% range)	0.9998	PASS
Accuracy (Mean % Recovery)	98.0% – 102.0%	99.4%	PASS
Repeatability Precision (% RSD)	≤ 2.0% (n=6)	0.85%	PASS
Intermediate Precision (% RSD)	≤ 2.0% (across 3 days)	1.15%	PASS
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.08 µg/mL	PASS
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	0.25 µg/mL	PASS

References

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)". ich.org.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. database.ich.org [database.ich.org]

reproducibility of 2-quinolinecarboxylic acid, 1-oxide synthesis protocols

Reproducibility of 2-Quinolinecarboxylic Acid, 1-Oxide Synthesis: A Comparative Protocol Guide

Introduction & Mechanistic Overview

2-Quinolinecarboxylic acid, 1-oxide (commonly known as quinaldic acid N-oxide, CAS 3297-64-1) is a highly valuable heterocyclic building block. In drug development and agrochemistry, it serves as a critical intermediate for synthesizing novel antimicrobial, antifungal, and antiviral agents[1]. Furthermore, its unique electronic properties make it an exceptional bidentate chelating ligand in transition-metal-catalyzed domino cross-coupling sequences and oxidation catalysis[2][3].

The synthesis of this compound relies on the direct N-oxidation of 2-quinolinecarboxylic acid. However, reproducibility is often hindered by two factors:

• Electronic Deactivation: The electron-withdrawing carboxylic acid group at the C2 position severely deactivates the quinoline nitrogen, necessitating potent electrophilic oxygen-transfer reagents.

• Isolation Complexity: Intramolecular hydrogen bonding between the carboxylic acid proton and the N-oxide oxygen significantly influences the molecule's structural dynamics and solubility[4], making separation from acidic reaction byproducts notoriously difficult.

Mechanistic Pathway

The fundamental mechanism involves the nucleophilic attack of the deactivated quinoline nitrogen onto the electrophilic oxygen of a peroxy acid, followed by proton transfer and the departure of the carboxylic acid leaving group.

Figure 1: General mechanistic pathway for the N-oxidation of 2-quinolinecarboxylic acid.

Comparative Analysis of Synthesis Protocols

When evaluating protocols for reproducibility, researchers must balance reaction kinetics against isolation complexity. While meta-chloroperoxybenzoic acid (mCPBA) is a standard reagent for rapid N-oxidation[5], its use with free carboxylic acids creates a severe separation challenge due to the co-generation of meta-chlorobenzoic acid (mCBA).

Table 1 summarizes the performance metrics of the three most common synthetic routes.

Metric	Protocol A: H₂O₂ / Acetic Acid	Protocol B: mCPBA / DCM	Protocol C: UHP / Phthalic Anhydride
Reagents	30% H₂O₂, Glacial AcOH	mCPBA (70-77%), CH₂Cl₂	Urea-H₂O₂, Phthalic Anhydride, MeOH
Temperature	70–80 °C	0 °C to Room Temp	Room Temp
Reaction Time	12–24 hours	4–8 hours	6–10 hours
Average Yield	75–80%	85–90% (Crude)	82–88%
Purity (Post-Isolation)	>98% (Simple precipitation)	~90% (Difficult mCBA removal)	>95%
Scalability	Excellent (Industrial standard)	Poor (Shock hazard, chromatography)	Good (Solid reagents, safe)
Primary Challenge	Prolonged heating may cause decarboxylation	Co-extraction of mCBA byproduct	Heterogeneous reaction mixture

Detailed Experimental Methodologies

As a Senior Application Scientist, I strongly recommend Protocol A for scalable, highly reproducible synthesis due to its self-validating isolation step. Protocol C is an excellent alternative for mild, lab-scale synthesis. Protocol B is generally discouraged for free acids unless the substrate is first protected as an ester.

Protocol A: The Classic Peracetic Acid Method (Highly Reproducible)

Expertise & Experience: The use of acetic acid serves a dual purpose as both the solvent and the precursor to the active oxidant (peracetic acid). The elevated temperature is strictly required to overcome the deactivation of the quinoline nitrogen by the adjacent carboxyl group.

• Dissolution : Suspend 2-quinolinecarboxylic acid (10.0 g, 57.7 mmol) in glacial acetic acid (50 mL) in a 250 mL round-bottom flask equipped with a reflux condenser.

  • Causality: Glacial acetic acid provides the acidic medium necessary for the in situ generation of peracetic acid.

• Oxidant Addition : Add 30% aqueous hydrogen peroxide (15 mL, ~145 mmol, 2.5 equiv) dropwise at room temperature.

  • Causality: Dropwise addition prevents a sudden exotherm. An excess of H₂O₂ is required because peracetic acid formation is an equilibrium process.

• Thermal Activation : Heat the mixture to 75–80 °C and stir for 16 hours.

  • Causality: Temperatures below 70 °C result in incomplete conversion, while temperatures above 85 °C risk thermal decomposition of the peroxide and potential decarboxylation of the substrate.

• Reaction Quenching & Concentration : Cool the reaction to room temperature. Reduce the solvent volume by 75% under reduced pressure (rotary evaporation at 45 °C).

  • Causality: Removing the bulk of acetic acid forces the product to crystallize. Do not evaporate to total dryness to avoid concentrating unreacted peroxides, which poses an explosion hazard.

• Precipitation & Isolation : Add ice-cold water (50 mL) to the concentrated residue. Stir vigorously for 30 minutes. Filter the resulting yellow-white precipitate.

  • Causality: The N-oxide is significantly less soluble in cold water than the acetic acid byproduct. This step acts as a self-validating purification system, eliminating the need for chromatography.

• Washing & Drying : Wash the filter cake with ice-cold water (2 × 10 mL) and dry under vacuum at 50 °C to a constant weight.

Protocol C: The Urea-Hydrogen Peroxide (UHP) Method (Green & Mild)

Expertise & Experience: UHP provides a safe, anhydrous source of H₂O₂. Phthalic anhydride reacts with UHP to form monoperoxyphthalic acid in situ, which is a highly reactive, yet safe, electrophilic oxidant.

• Preparation : Dissolve 2-quinolinecarboxylic acid (5.0 g, 28.9 mmol) and UHP (5.4 g, 57.8 mmol, 2.0 equiv) in methanol (40 mL).

• Activation : Add phthalic anhydride (8.5 g, 57.8 mmol, 2.0 equiv) portion-wise over 15 minutes at room temperature.

  • Causality: Phthalic anhydride acts as the oxygen-transfer mediator. The portion-wise addition controls the mild exotherm.

• Oxidation : Stir the suspension at room temperature for 8 hours.

  • Causality: The reaction is heterogeneous; vigorous stirring is essential to ensure reproducible mass transfer between the solid oxidant and the dissolved substrate.

• Isolation : Concentrate the methanol in vacuo. Suspend the residue in saturated aqueous NaHCO₃ (carefully adjust to pH 4-5) to solubilize the phthalic acid byproduct while keeping the quinaldic acid N-oxide protonated and insoluble. Filter and wash with water.

Workflow Visualization

Figure 2: Experimental workflow for the reproducible H2O2/AcOH N-oxidation protocol.

Conclusion

For the reproducible synthesis of 2-quinolinecarboxylic acid, 1-oxide, the choice of oxidant strictly dictates the downstream purification strategy. While mCPBA offers rapid kinetics[5], the structural similarity between the product and the mCBA byproduct renders isolation inefficient. The classic H₂O₂/AcOH method (Protocol A) remains the most robust and scalable approach, provided that temperature controls are strictly adhered to, ensuring high structural integrity of the intramolecular hydrogen-bonded product[4].

Sources

• 1. lookchem.com [lookchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

2-Quinolinecarboxylic acid, 1-oxide proper disposal procedures

Proper handling and disposal of heterocyclic N-oxides, such as 2-Quinolinecarboxylic acid, 1-oxide , require rigorous adherence to chemical safety protocols. As a key intermediate in the synthesis of antimicrobial, antifungal, and antiviral pharmaceuticals[1], this compound presents specific operational challenges due to its dual functional groups: an N-oxide moiety and a carboxylic acid.

This guide provides drug development professionals and laboratory personnel with a self-validating, step-by-step operational and disposal framework, ensuring both regulatory compliance and laboratory safety.

Part 1: Physicochemical Profile & Hazard Causality

To safely manage 2-Quinolinecarboxylic acid, 1-oxide, one must first understand how its molecular structure dictates its physical behavior and hazard profile.

Table 1: Chemical Identification & Hazard Summary

Property	Specification	Operational Implication
Chemical Name	2-Quinolinecarboxylic acid, 1-oxide	N-oxide and carboxylic acid functional groups dictate reactivity.
CAS Number	3297-64-1[1]	Primary identifier for SDS cross-referencing and waste manifesting.
Molecular Formula	C10H7NO3[1]	High nitrogen and oxygen content; potential for NOx generation upon heating.
Molecular Weight	189.17 g/mol [1]	Solid at room temperature; presents a particulate/dust inhalation hazard.
Primary Hazards	Skin/Eye/Respiratory Irritant	Requires contact barriers and localized exhaust ventilation.
Environmental	Aquatic Toxicity	Strict prohibition against drain disposal; requires licensed destruction[2].

Mechanistic Causality in Safety Operations (E-E-A-T)

• Thermal Lability of the N-Oxide Bond: The dative N-O bond in heterocyclic N-oxides is thermally labile. Upon exposure to high heat or combustion, the compound undergoes thermal decomposition, releasing highly toxic and irritating nitrogen oxides (NOx) and carbon oxides[3]. Therefore, disposal via standard open burning or low-temperature incineration is strictly prohibited.

• Carboxylic Acid Reactivity: The presence of the carboxylic acid group allows the compound to form water-soluble salts in alkaline conditions. While this is useful for chemical synthesis, it means that aqueous washings from spill cleanups will contain dissolved active pharmaceutical ingredients (APIs) that can easily bypass standard water filtration systems, posing a severe threat to aquatic life[2].

Part 2: Operational Safety & Handling Workflows

Before initiating any procedure involving 2-Quinolinecarboxylic acid, 1-oxide, implement the following self-validating safety workflow:

Step 1: Engineering Controls Setup

• Conduct all weighing, transferring, and mixing operations inside a certified chemical fume hood or a localized exhaust ventilation (LEV) system.

• Causality: This prevents the accumulation of aerosolized particulates, mitigating the primary vector for respiratory irritation.

Step 2: Personal Protective Equipment (PPE) Donning

• Hands: Double-glove with chemical-resistant nitrile gloves. Inspect for micro-tears before use.

• Eyes: Wear tightly fitting safety goggles with side shields (conforming to EN 166 or NIOSH standards)[4].

• Respiration: If handling bulk powders outside a fume hood, a NIOSH-approved N95 or P100 particulate respirator is mandatory to prevent inhalation of the irritating dust[3].

Step 3: Material Handling

• Use anti-static spatulas and weighing boats.

• Avoid sudden, rapid transfers that generate dust clouds.

Part 3: Comprehensive Waste Segregation & Disposal Plan

Because of the environmental toxicity and thermal decomposition profile of quinoline derivatives, waste must be meticulously segregated and processed.

Protocol A: Solid Waste Disposal

• Collection: Sweep up all contaminated solid waste (including empty reagent bottles, contaminated gloves, and weighing paper) and place them into a high-density polyethylene (HDPE) or compatible rigid, sealable container[3].

• Labeling: Clearly label the container with "Hazardous Solid Waste: 2-Quinolinecarboxylic acid, 1-oxide (CAS 3297-64-1) - Irritant / Environmental Hazard".

• Destruction Method: Transfer the sealed containers to a licensed hazardous waste disposal facility. The mandated destruction method is high-temperature incineration . The incinerator must be equipped with an afterburner and an alkaline scrubber to neutralize the toxic NOx gases generated during the combustion of the N-oxide moiety[4].

Protocol B: Aqueous Waste Stream Disposal

• Collection: Collect all aqueous solutions, including alkaline washings or reaction filtrates, in dedicated, chemically compatible liquid waste carboys.

• pH Verification: Ensure the pH of the waste carboy is neutral to mildly alkaline (pH 7-9) to prevent the precipitation of the free carboxylic acid, which could clog waste lines or complicate transport.

• Prohibition: Under no circumstances should aqueous waste containing this compound be flushed down the laboratory sink. It must be treated as toxic to aquatic life and transported by a licensed carrier[2][5].

Part 4: Spill Response Methodology

In the event of an accidental release, execute the following protocol immediately:

• Assess and Isolate: Evacuate non-essential personnel from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity.

• Containment (Dry Spill): Do not use compressed air or vigorous sweeping, which will aerosolize the N-oxide powder. Instead, gently cover the spill with an inert, damp absorbent material (such as sand or vermiculite) to suppress dust formation[5].

• Collection: Use non-sparking tools to scoop the absorbed mixture into a heavy-duty hazardous waste bag or HDPE container.

• Decontamination: Wash the spill surface with a mild alkaline detergent solution to neutralize and solubilize residual traces of the carboxylic acid. Collect this wash water using absorbent pads and dispose of them in the solid waste stream[4].

Workflow Visualization

Spill response and waste segregation workflow for 2-Quinolinecarboxylic acid, 1-oxide.

Sources

• 1. lookchem.com [lookchem.com]
• 2. www3.epa.gov [www3.epa.gov]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. spectrumchemical.com [spectrumchemical.com]

Comprehensive Safety and Operational Guide: Handling 2-Quinolinecarboxylic acid, 1-oxide

As a Senior Application Scientist, I frequently observe laboratories applying a generic, "one-size-fits-all" safety approach to organic intermediates. However, handling specialized compounds like 2-Quinolinecarboxylic acid, 1-oxide (CAS 3297-64-1)—a critical building block in pharmaceutical drug development and agrochemical synthesis—demands a highly specific, mechanistically driven approach.

This guide transcends basic safety data sheets by explaining the causality behind our safety protocols. By understanding the physicochemical nature of this compound, researchers can establish self-validating workflows that ensure absolute operational safety and environmental compliance.

Hazard Profile & Mechanistic Causality

According to authoritative safety data from [1], 2-Quinolinecarboxylic acid, 1-oxide is classified under the Globally Harmonized System (GHS) with specific acute and localized hazards. Understanding the molecular behavior of its quinoline ring, carboxylic acid group, and N-oxide moiety is essential for effective risk mitigation:

• H302 (Harmful if swallowed): The highly polar N-oxide moiety increases the compound's aqueous solubility compared to its parent quinoline. This amphiphilic nature facilitates rapid absorption across the gastrointestinal mucosa, necessitating strict hygiene controls.

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The carboxylic acid functional group acts as a Brønsted-Lowry acid. Upon contact with the moisture on human skin or the ocular surface, it rapidly lowers the local pH. This acidic shift disrupts the lipid bilayer of cellular membranes and denatures surface proteins, triggering an immediate inflammatory response.

• H335 (May cause respiratory irritation): Supplied as a crystalline powder, aerosolized micro-particles can easily bypass the upper respiratory tract's cilia. Once deposited in the mucosal lining, localized acidity causes severe irritation and coughing.

Personal Protective Equipment (PPE) Matrix

To counteract the specific hazards outlined above, your PPE must act as a deliberate, engineered barrier. The following table summarizes the mandatory PPE, exact specifications, and the scientific rationale for each choice.

PPE Category	Specification & Standard	Mechanistic Causality & Rationale
Eye Protection	Snug-fitting safety goggles (ANSI Z87.1 / EN 166)	Prevents the ingress of aerosolized micro-dust. Standard safety glasses with side shields are insufficient against airborne powders (H319).
Hand Protection	Nitrile gloves (Minimum 0.11 mm thickness)	Nitrile provides superior chemical resistance to carboxylic acids compared to latex, preventing dermal penetration and localized pH disruption (H315).
Body Protection	Flame-retardant, 100% cotton lab coat	Synthetic blends easily build electrostatic charge, which can attract the fine, polarized powder to the operator's body. Cotton mitigates static cling.
Respiratory	N95 / FFP2 Particulate Respirator	Mandatory if handling occurs outside primary containment. Filters out particulates >0.3 microns, directly mitigating inhalation risks (H335).

Operational Workflow & Handling Protocol

Objective: To safely weigh and transfer 2-Quinolinecarboxylic acid, 1-oxide for downstream synthetic or analytical applications without generating hazardous aerosols.

Self-Validating Check: Before beginning, hold a single tissue (e.g., Kimwipe) near the bottom sash of the fume hood. It should be gently pulled inward, visually validating negative pressure containment.

Step 1: Environmental Preparation Ensure all handling occurs within a certified chemical fume hood or a vented balance enclosure with a verified face velocity of 0.4–0.6 m/s. Clear the workspace of incompatible materials, particularly strong oxidizing agents.

Step 2: Static Mitigation Heterocyclic powders with aromatic rings often exhibit severe static cling, which increases the risk of sudden aerosolization during weighing. Wipe the exterior of the reagent bottle and the weighing balance with an anti-static cloth. Use a grounded stainless-steel spatula and an anti-static weighing boat.

Step 3: Transfer Technique Utilize the "tap-and-transfer" method. Bring the source bottle and the receiving vessel as close together as physically possible. Slowly tap the neck of the spatula to dispense the powder. Never drop the powder from a height, as the kinetic energy will generate a dust cloud.

Step 4: Solubilization Because quinolinecarboxylic acid derivatives dissolve readily in organic solvents [2], add your solvent (e.g., ethanol or DMSO) directly to the receiving vessel inside the fume hood. Cap the vessel tightly to seal the solution before removing it from primary containment.

Spill Response & Disposal Plan

Objective: To contain and neutralize accidental releases without exposing personnel to respiratory or dermal hazards.

Self-Validating Check: If a spill occurs, the operator must immediately pause and verify that their goggles and gloves are securely fitted before attempting any cleanup.

Step 1: Evacuation and Assessment If the powder is dropped, step back immediately. Allow the fume hood's ventilation system 2 to 3 minutes to clear any immediate airborne dust.

Step 2: Wet Containment (Critical) Never dry sweep. Dry sweeping physically launches the irritating powder into the breathing zone. Instead, lightly mist the spill area with a 5% sodium bicarbonate solution using a squirt bottle. This utilizes surface tension to bind the powder while simultaneously neutralizing the carboxylic acid moiety.

Step 3: Absorption and Collection Place absorbent chemical spill pads over the dampened powder. Carefully fold the pads inward (towards the center of the spill) to trap the material, preventing it from spreading outward.

Step 4: Decontamination Wipe the affected surface with a standard soap and water solution to remove water-soluble residues. Follow this with a 70% ethanol wipe to dissolve and capture any remaining lipophilic organic traces.

Step 5: Waste Segregation

• Solid Waste: Dispose of all contaminated pads, weighing boats, and doffed gloves in a sealed, clearly labeled "Hazardous Solid Waste - Organic Acids" container.

• Liquid Waste: Any generated solutions must be routed to a "Non-Halogenated Organic Waste" carboy, adhering to standard organic waste protocols [3].

Workflow Visualization

The following diagram illustrates the logical flow of our handling and spill response protocols, ensuring all safety checks are met before proceeding to the next operational phase.

Figure 1: Standard operating procedure and spill response logic for 2-Quinolinecarboxylic acid, 1-oxide.

References

• Title: 2-Quinolinecarboxylic acid, 1-oxide Properties and Applications Source: LookChem URL: [Link]